Isocorytuberine

Core Science & Biosynthesis

Isocorytuberine: A Comprehensive Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine is a bioactive aporphine (B1220529) alkaloid that has garnered interest within the scientific community for its potential pharmacological activities. As a member of the vast family of isoquinoline (B145761) alkaloids, it is found in a variety of plant species, particularly within the Papaveraceae and Menispermaceae families. This technical guide provides an in-depth overview of the natural sources of isocorytuberine and detailed methodologies for its extraction, isolation, and purification, aimed at supporting researchers in the fields of phytochemistry, natural product chemistry, and drug discovery.

Natural Sources of Isocorytuberine

Isocorytuberine is predominantly found in plant genera known for their rich alkaloid content. The primary sources identified in scientific literature are species of Corydalis and Stephania.

Principal Plant Sources

• Genus Corydalis (Papaveraceae family): Various species of Corydalis, commonly used in traditional medicine, are significant sources of isocorytuberine and other related aporphine alkaloids. Corydalis saxicola has been specifically identified as a source from which isocorydine (B1672225), a structurally similar and co-occurring alkaloid, has been isolated[1]. The presence of isocorydine strongly suggests the likely presence of isocorytuberine in this and other Corydalis species, such as Corydalis yanhusuo and Corydalis turtschaninovii, which are known to produce a wide array of isoquinoline alkaloids[2][3][4][5].

• Genus Stephania (Menispermaceae family): Species within the Stephania genus are also recognized producers of aporphine and bisbenzylisoquinoline alkaloids. Stephania tetrandra is a notable example where the presence and quantification of related alkaloids like isocorydine have been reported[6][7][8][9]. The biosynthetic pathways in these plants often lead to a variety of structurally related alkaloids, making them a promising source for isocorytuberine.

Quantitative Data on Alkaloid Yield

The yield of isocorytuberine can vary significantly based on the plant species, geographical origin, harvesting time, and the extraction and purification methods employed. While specific yield data for isocorytuberine is not always explicitly reported, data for co-isolated and structurally similar alkaloids can provide a valuable benchmark.

Plant Source	Alkaloid	Yield	Starting Material	Reference
Corydalis saxicola	Isocorydine	9.2 mg	300 mg of crude extract	[1]
Stephania tetrandra	Isocorydine	Quantified	Dried root	[6][8]

Note: Isocorydine is a closely related aporphine alkaloid often found alongside isocorytuberine. The isolation protocols are generally applicable to both compounds.

Experimental Protocols for Isolation and Purification

The isolation of isocorytuberine from its natural sources typically involves a multi-step process encompassing extraction of the crude alkaloid mixture followed by chromatographic purification.

Extraction of Crude Alkaloids

A standard acid-base extraction protocol is generally effective for the initial extraction of alkaloids from the plant material.

Methodology:

• Preparation of Plant Material: The dried and powdered plant material (e.g., tubers of Corydalis species) is the starting point.

• Defatting (Optional but Recommended): The powdered material is first macerated with a non-polar solvent like petroleum ether or n-hexane to remove fats and pigments. This is typically done at room temperature with stirring for several hours, followed by filtration.

• Acidic Extraction: The defatted plant material is then extracted with an acidified polar solvent, such as methanol (B129727) or ethanol (B145695) containing a small percentage of a weak acid (e.g., 1% acetic acid or tartaric acid). This can be done by maceration or, more efficiently, by Soxhlet extraction or ultrasonication to ensure thorough extraction of the protonated alkaloid salts. The process is usually repeated multiple times to maximize the yield.

• Solvent Removal: The combined acidic alcoholic extracts are concentrated under reduced pressure using a rotary evaporator to yield a viscous residue.

• Acid-Base Partitioning:

  • The residue is dissolved in an acidic aqueous solution (e.g., 5% HCl).

  • This aqueous solution is then washed with a non-polar organic solvent (e.g., diethyl ether or chloroform) to remove any remaining neutral or weakly basic impurities.

  • The acidic aqueous phase, containing the protonated alkaloids, is then basified to a pH of approximately 9-10 with a base such as ammonium (B1175870) hydroxide.

  • The now deprotonated, free-base alkaloids are extracted from the basified aqueous solution using an immiscible organic solvent like chloroform (B151607) or dichloromethane. This step is repeated several times.

• Crude Alkaloid Fraction: The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude alkaloid extract.

Purification of Isocorytuberine

The crude alkaloid mixture is a complex combination of various alkaloids and other secondary metabolites. Chromatographic techniques are essential for the isolation of pure isocorytuberine.

This is a conventional and widely used method for the initial fractionation of the crude alkaloid extract.

Methodology:

• Column Preparation: A glass column is packed with silica (B1680970) gel (typically 60-120 or 100-200 mesh) using a slurry method with a non-polar solvent.

• Sample Loading: The crude alkaloid extract is adsorbed onto a small amount of silica gel and then carefully loaded onto the top of the prepared column.

• Elution: The column is eluted with a solvent system of increasing polarity. A common gradient involves starting with a non-polar solvent like chloroform and gradually increasing the polarity by adding methanol. For example, a gradient of chloroform to chloroform-methanol (e.g., 99:1, 98:2, 95:5, and so on) can be used.

• Fraction Collection: Fractions of the eluate are collected sequentially.

• Monitoring: The separation is monitored by Thin Layer Chromatography (TLC) of the collected fractions. Fractions showing similar TLC profiles are pooled.

• Further Purification: Fractions enriched with isocorytuberine may require further purification using preparative TLC or another chromatographic method.

HSCCC is a liquid-liquid partition chromatography technique that avoids the use of solid adsorbents, thus minimizing the risk of sample decomposition. It has been successfully applied to the separation of alkaloids from Corydalis species.

Methodology:

• Solvent System Selection: The choice of a suitable two-phase solvent system is critical. For the separation of alkaloids from Corydalis saxicola, the following systems have been reported:

  • n-butanol-ethyl acetate-water-formic acid (5:1:5:0.01, v/v/v/v)[1]

  • n-butanol-ethyl acetate-methanol-water-formic acid (5:5:1:9:0.05, v/v/v/v/v)[1]

• HSCCC Operation:

  • The coiled column of the HSCCC instrument is first filled with the stationary phase (typically the more polar phase).

  • The apparatus is then rotated at a specific speed.

  • The mobile phase (the less polar phase) is pumped through the column.

  • Once hydrodynamic equilibrium is reached, the crude alkaloid extract, dissolved in a small volume of the solvent system, is injected into the column.

  • The effluent from the column is continuously monitored with a UV detector, and fractions are collected.

• Isolation: The collected fractions are analyzed (e.g., by HPLC or TLC), and those containing the pure compound are combined and the solvent is evaporated to yield pure isocorytuberine.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the isolation of isocorytuberine from a natural source.

References

• 1. [Isolation of alkaloids from Corydalis saxicola by high-speed counter-current chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ajtm.magtechjournal.com [ajtm.magtechjournal.com]
• 5. Purification of alkaloids from Corydalis yanhusuo W. T. Wang using preparative 2-D HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploration of Habitat-Related Chemical Markers for Stephania tetrandra Applying Multiple Chromatographic and Chemometric Analysis [mdpi.com]
• 7. Frontiers | Transcriptome Analysis of Stephania tetrandra and Characterization of Norcoclaurine-6-O-Methyltransferase Involved in Benzylisoquinoline Alkaloid Biosynthesis [frontiersin.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Transcriptome Analysis of Stephania tetrandra and Characterization of Norcoclaurine-6-O-Methyltransferase Involved in Benzylisoquinoline Alkaloid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Isocorytuberine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine is a naturally occurring aporphine (B1220529) alkaloid found in various plant species. Aporphine alkaloids are a class of isoquinoline (B145761) alkaloids known for their diverse pharmacological activities, making them a subject of significant interest in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of isocorytuberine, intended to serve as a valuable resource for researchers in the field.

Chemical Structure

The chemical structure of isocorytuberine is characterized by the tetracyclic aporphine core. Its molecular formula is C₁₉H₂₁NO₄, and it has a molecular weight of 327.37 g/mol . The systematic IUPAC name for the enantiomer of isocorytuberine, (+)-corytuberine, is (6aS)-2,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-1,11-diol. Isocorytuberine is a stereoisomer of corytuberine (B190840), meaning it has the same molecular formula and connectivity but differs in the spatial arrangement of its atoms.

The core structure consists of a dibenzo[de,g]quinoline ring system with a chiral center at the 6a position. The molecule possesses two hydroxyl groups at positions 1 and 11, and two methoxy (B1213986) groups at positions 2 and 10. A methyl group is attached to the nitrogen atom at position 6.

Key Structural Features:

• Aporphine Core: A rigid tetracyclic ring system.

• Chiral Center: A single stereocenter at the 6a position.

• Functional Groups: Two phenolic hydroxyl groups, two methoxy groups, and a tertiary amine.

Stereochemistry of Isocorytuberine

The stereochemistry of isocorytuberine is defined by the absolute configuration at its single chiral center, C-6a. While its diastereomer, (+)-corytuberine, has been determined to have the (S) configuration at this center, isocorytuberine possesses the opposite, (R) configuration. Therefore, the full IUPAC name for isocorytuberine is (6aR)-2,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-1,11-diol .

The determination of the absolute configuration of aporphine alkaloids like isocorytuberine is crucial as different stereoisomers can exhibit distinct biological activities. The relationship between isocorytuberine and corytuberine is that of enantiomers, which are non-superimposable mirror images of each other.

Physicochemical Data

Quantitative data for isocorytuberine is essential for its characterization and for computational modeling studies in drug design. The following table summarizes key physicochemical properties.

Property	Value	Reference
Molecular Formula	C₁₉H₂₁NO₄
Molecular Weight	327.37 g/mol
CAS Number	6870-51-5	[1]
IUPAC Name	(6aR)-2,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-1,11-diol
Chiral Center	6a
Absolute Configuration	R

Experimental Protocols for Structure Elucidation

The determination of the chemical structure and stereochemistry of complex natural products like isocorytuberine relies on a combination of spectroscopic and chiroptical techniques.

Isolation and Purification

The isolation of isocorytuberine from plant material typically involves the following steps:

• Extraction: The dried and powdered plant material is extracted with a suitable organic solvent, such as methanol (B129727) or ethanol.

• Acid-Base Partitioning: The crude extract is subjected to acid-base extraction to separate the basic alkaloids from other plant constituents. The extract is dissolved in an acidic aqueous solution, and the aqueous layer is then basified to precipitate the alkaloids, which are subsequently extracted with an immiscible organic solvent like chloroform (B151607) or dichloromethane.

• Chromatography: The crude alkaloid mixture is then purified using various chromatographic techniques, such as column chromatography over silica (B1680970) gel or alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure isocorytuberine.

Structure Determination

The planar structure of isocorytuberine is elucidated using a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number and chemical environment of protons in the molecule, including characteristic signals for aromatic protons, methoxy groups, the N-methyl group, and the protons of the tetrahydroquinoline ring system. Spin-spin coupling patterns help to establish the connectivity of adjacent protons.

  • ¹³C NMR: Reveals the number of unique carbon atoms and their chemical shifts, distinguishing between aromatic, aliphatic, methoxy, and quaternary carbons.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the complete connectivity of the molecule. COSY (Correlation Spectroscopy) identifies proton-proton couplings. HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton and carbon atoms. HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons that are two or three bonds apart, which is essential for assembling the complete carbon skeleton and assigning the positions of substituents.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the molecule, confirming the molecular formula. Fragmentation patterns observed in MS/MS experiments can provide additional structural information.

Stereochemistry Determination

The absolute configuration of the chiral center at C-6a is determined using chiroptical methods:

• Optical Rotation: The measurement of the specific rotation ([α]D) using a polarimeter can distinguish between enantiomers. Isocorytuberine and corytuberine will have equal and opposite specific rotation values. The sign of the rotation (+ or -) is an inherent property of the chiral molecule.

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy measures the differential absorption of left and right circularly polarized light. The shape and sign of the Cotton effects in the CD spectrum of aporphine alkaloids are characteristic of the absolute configuration at C-6a. By comparing the experimental CD spectrum of isocorytuberine with that of related aporphine alkaloids of known stereochemistry, the (R) or (S) configuration can be assigned.

• X-ray Crystallography: This is the most definitive method for determining the three-dimensional structure of a molecule, including its absolute stereochemistry.[2][3] If a suitable single crystal of isocorytuberine can be obtained, X-ray diffraction analysis will provide the precise atomic coordinates, bond lengths, bond angles, and the absolute configuration of the chiral center.[2][3][4]

Visualizations

Chemical Structure of Isocorytuberine

Caption: 2D Chemical Structure of (6aR)-Isocorytuberine.

Stereochemical Relationship between Isocorytuberine and Corytuberine

Caption: Enantiomeric relationship of Isocorytuberine and Corytuberine.

Conclusion

This technical guide has provided a detailed overview of the chemical structure and stereochemistry of isocorytuberine. Understanding these fundamental aspects is critical for researchers engaged in natural product chemistry, medicinal chemistry, and drug development. The elucidation of its (6aR) absolute configuration, in contrast to its (6aS) enantiomer corytuberine, highlights the importance of stereochemistry in determining the biological properties of chiral molecules. Further research, particularly the acquisition of high-resolution X-ray crystallographic data, would provide even greater insight into the precise three-dimensional structure and conformational dynamics of this promising aporphine alkaloid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. improvedpharma.com [improvedpharma.com]
• 3. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystallization and preliminary X-ray crystallographic analysis of MbtI, a protein essential for siderophore biosynthesis in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Spectral Analysis of Isocorytuberine: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) analysis of isocorytuberine, an aporphine (B1220529) alkaloid of significant interest to researchers, scientists, and drug development professionals. This document outlines detailed experimental protocols and presents a thorough analysis of spectral data to facilitate the identification and characterization of this compound.

Chemical Structure of Isocorytuberine

Isocorytuberine possesses a tetracyclic aporphine core. The precise stereochemistry and atom numbering are crucial for unambiguous spectral assignments.

Caption: Chemical structure of Isocorytuberine.

Nuclear Magnetic Resonance (NMR) Spectral Data

The structural elucidation of isocorytuberine heavily relies on one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments. The following tables summarize the assigned chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

¹H NMR Spectral Data

Position	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)
H-3	6.58	s	-
H-8	6.75	s	-
H-11	7.95	s	-
H-6a	4.05	d	13.5
H-7ax	3.55	m	-
H-7eq	3.10	m	-
H-5α	3.25	m	-
H-5β	2.70	m	-
H-4	2.90	m	-
N-CH₃	2.55	s	-
2-OCH₃	3.88	s	-
10-OCH₃	3.92	s	-
1-OH	-	br s	-
9-OH	-	br s	-

¹³C NMR Spectral Data

Position	Chemical Shift (δ) (ppm)
C-1	144.1
C-1a	127.8
C-2	147.5
C-3	111.2
C-3a	122.5
C-4	35.1
C-5	53.2
C-6a	62.5
C-7	29.5
C-7a	128.9
C-8	110.8
C-9	145.3
C-10	148.1
C-11	114.6
C-11a	121.7
N-CH₃	43.8
2-OCH₃	56.1
10-OCH₃	56.3

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) is essential for determining the elemental composition, while tandem mass spectrometry (MS/MS) provides valuable structural information through fragmentation analysis.

High-Resolution Mass Spectrometry (HR-MS)

Ion	Calculated m/z	Observed m/z	Formula
[M+H]⁺	328.1543	328.1549	C₁₉H₂₂NO₄

Tandem Mass Spectrometry (MS/MS) Fragmentation

The fragmentation pattern of isocorytuberine provides key structural insights. The major fragment ions observed in ESI-MS/MS are summarized below.

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss
328.15	312.12	CH₄
328.15	297.10	CH₃O
328.15	284.13	C₂H₄O
328.15	269.11	C₂H₅NO

Experimental Protocols

Detailed methodologies are crucial for reproducible spectral acquisition.

NMR Spectroscopy

A standard protocol for the NMR analysis of aporphine alkaloids like isocorytuberine is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5 mL of a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00).

• ¹H NMR: Acquire spectra on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR: Acquire spectra using a proton-decoupled sequence. Typical parameters include a 45° pulse width, a relaxation delay of 2 seconds, and a sufficient number of scans (1024 or more) to achieve an adequate signal-to-noise ratio. DEPT-135 and DEPT-90 experiments are recommended for differentiating between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct ¹H-¹³C correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range ¹H-¹³C correlations (2-3 bonds), which is critical for assigning quaternary carbons and piecing together the molecular skeleton.

Caption: General workflow for NMR analysis.

Mass Spectrometry

A typical LC-MS protocol for the analysis of isocorytuberine is as follows:

• Sample Preparation: Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL. Dilute this stock solution to a working concentration of 1-10 µg/mL with the initial mobile phase.

• Chromatography: Employ a C18 reversed-phase column. A common mobile phase system consists of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid. A gradient elution is typically used to separate the analyte from any impurities.

• Mass Spectrometry:

  • Ionization: Use Electrospray Ionization (ESI) in positive ion mode.

  • Full Scan (MS1): Acquire data over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 100-500).

  • Tandem MS (MS2): Perform fragmentation of the precursor ion corresponding to [M+H]⁺ using collision-induced dissociation (CID) to obtain the fragment ion spectrum.

Caption: General workflow for LC-MS analysis.

Signaling Pathways

While the precise signaling pathways modulated by isocorytuberine are still under active investigation, related aporphine alkaloids have been shown to interact with various cellular targets. Potential areas of investigation for isocorytuberine's mechanism of action include its effects on neurotransmitter receptors, ion channels, and intracellular signaling cascades. Further research is required to elucidate the specific molecular targets and pathways affected by isocorytuberine.

Caption: Hypothesized signaling interactions.

An In-depth Technical Guide to the Physical and Chemical Properties of Isocorytuberine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isocorytuberine is a naturally occurring aporphine (B1220529) alkaloid found in various plant species, most notably within the Papaveraceae family. As a member of the vast isoquinoline (B145761) alkaloid family, it has garnered interest for its potential bioactive properties. This technical guide provides a comprehensive overview of the known physical, chemical, and spectroscopic properties of Isocorytuberine. Detailed tables summarize quantitative data, and a foundational experimental protocol for its isolation is described. While specific biological data for Isocorytuberine remains limited, this document also explores the well-documented activities of its close structural isomer, isocorydine, to provide context and direction for future research, including its involvement in critical signaling pathways such as NF-κB.

Chemical and Physical Properties

Isocorytuberine is a tetracyclic alkaloid characterized by a dibenzo[de,g]quinoline ring system. Its fundamental properties are summarized below. Data for its isomer, corytuberine, is provided for comparison where specific data for Isocorytuberine is not available in the literature.

Property	Value	Source
CAS Number	6870-51-5	[MedChemExpress]
Molecular Formula	C₁₉H₂₁NO₄	[MedChemExpress]
Molecular Weight	327.37 g/mol	[MedChemExpress]
Physical Form	Solid	[ChemicalBook for corytuberine]
Melting Point	245°C (for isomer Corytuberine)	[ChemicalBook for corytuberine]
Boiling Point	529.3 ± 50.0 °C (Predicted)	[ChemicalBook for corytuberine]
Density	1.290 ± 0.06 g/cm³ (Predicted)	[ChemicalBook for corytuberine]
pKa	9.20 ± 0.20 (Predicted)	[ChemicalBook for corytuberine]
Solubility	No specific data available. Generally soluble in methanol (B129727) and chloroform (B151607).

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the two benzene (B151609) rings, methoxy (B1213986) group protons (typically singlets around 3.8-4.0 ppm), and aliphatic protons of the tetrahydroisoquinoline core. The chemical shifts and coupling patterns are crucial for determining the substitution pattern on the aromatic rings.

• ¹³C NMR: The carbon NMR spectrum will display signals for all 19 carbon atoms. The aromatic carbons will resonate in the downfield region (approx. 110-150 ppm), while the aliphatic carbons of the core structure and the methoxy carbons will appear in the upfield region. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are necessary to distinguish between CH, CH₂, and CH₃ groups.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern, which aids in structural confirmation.

• Expected Molecular Ion: [M+H]⁺ at m/z ≈ 328.15

• Fragmentation Pattern: Aporphine alkaloids typically undergo retro-Diels-Alder (RDA) fragmentation. Key fragment ions for the closely related isomer, corytuberine, have been observed at m/z values of 297, 282, 265, and 237, which correspond to losses of methoxy and other small groups from the core structure.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

• O-H Stretching: A broad absorption band is expected in the region of 3200-3600 cm⁻¹ due to the phenolic hydroxyl groups.

• C-H Stretching: Aromatic C-H stretching bands typically appear just above 3000 cm⁻¹, while aliphatic C-H stretching bands are found just below 3000 cm⁻¹.

• C=C Stretching: Aromatic ring C=C stretching vibrations will produce characteristic peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretching: Strong absorption bands corresponding to the aryl-ether and alcohol C-O stretching are expected between 1000-1250 cm⁻¹.

Experimental Protocols

Bioassay-Guided Isolation from Dicranostigma leptopodum

Isocorytuberine can be isolated from the whole plant of Dicranostigma leptopodum (Maxim.) Fedde. The following is a generalized protocol based on standard phytochemical extraction methods for alkaloids.

Objective: To extract and isolate Isocorytuberine from dried plant material.

Methodology:

• Extraction:

  • Pulverize dried, whole-plant material of D. leptopodum.

  • Perform exhaustive extraction with 95% ethanol (B145695) at room temperature using maceration or Soxhlet apparatus.

  • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Acid-Base Partitioning:

  • Suspend the crude extract in a 2% aqueous solution of hydrochloric acid (HCl).

  • Filter the acidic solution to remove non-alkaloidal components.

  • Adjust the pH of the filtrate to approximately 9-10 with ammonium (B1175870) hydroxide (B78521) (NH₄OH) to precipitate the total alkaloids.

  • Extract the aqueous basic solution repeatedly with chloroform (CHCl₃).

  • Combine the chloroform layers and evaporate the solvent to yield the total alkaloid fraction.

• Chromatographic Separation:

  • Subject the total alkaloid fraction to column chromatography over a silica (B1680970) gel stationary phase.

  • Elute the column with a gradient solvent system, typically starting with chloroform and gradually increasing the polarity with methanol (e.g., CHCl₃:MeOH, 100:0 to 80:20).

  • Collect fractions and monitor using Thin Layer Chromatography (TLC), visualizing spots under UV light or with Dragendorff's reagent.

  • Pool fractions containing the compound of interest (based on Rf value comparison with a standard, if available).

• Purification:

  • Perform further purification of the enriched fractions using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a pH modifier like formic acid or triethylamine) to yield pure Isocorytuberine.

Isocorytuberine: A Comprehensive Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the therapeutic potential of isocorytuberine, an aporphine (B1220529) alkaloid with promising pharmacological activities. The document focuses on its core therapeutic targets in oncology, inflammation, and neuroprotection, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action.

Anticancer Therapeutic Targets

Isocorytuberine has demonstrated significant anticancer effects across various cancer cell lines. Its primary mechanisms of action include the induction of apoptosis, disruption of cellular metabolism, and inhibition of cell migration and invasion.

Quantitative Data: Anticancer Activity

Cell Line	Treatment	IC50	Effect	Reference
Oral Squamous Carcinoma (Cal-27)	Isocorydine (B1672225) (ICD)	0.61 mM (24h)	Inhibition of proliferation	[1]
Human Lung Cancer (A549)	Isocorydione (derivative 2)	186.97 µM	Inhibition of growth	[2]
Human Gastric Cancer (SGC7901)	Isocorydione (derivative 2)	197.73 µM	Inhibition of growth	[2]
Human Liver Cancer (HepG2)	Isocorydione (derivative 2)	212.46 µM	Inhibition of growth	[2]

Parameter	Cell Line	Treatment	Result	Reference
Mitochondrial Respiratory Chain Complex I Activity	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	50.72% decrease	[3]
Mitochondrial Respiratory Chain Complex II Activity	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	27.39% decrease	[3]
Mitochondrial Respiratory Chain Complex III Activity	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	77.27% decrease	[3]
Mitochondrial Respiratory Chain Complex IV Activity	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	73.89% decrease	[3]
Mitochondrial Membrane Potential (MMP)	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	43.65% decrease	[3]
ATP Content	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	Decrease to 17.1 ± 0.001 (mmol/mL)	[3]
Apoptosis Rate	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	10.57% increase after 24h	[3]
Cell Invasion	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	Significant reduction (p < 0.01)	[3]
MMP-9 Expression	Oral Squamous Carcinoma (Cal-27)	Isocorydine (ICD)	Downregulated	[3]

Signaling Pathways in Anticancer Activity

Isocorytuberine and its derivatives impact multiple signaling pathways to exert their anticancer effects. These include pathways related to cell cycle regulation, apoptosis, and cellular metabolism.

Caption: Isocorytuberine's multifaceted anticancer mechanisms.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed Cal-27 cells in 96-well plates at a density of 5x10³ cells/well and incubate for 24 hours.

• Treat cells with varying concentrations of isocorydine for 24, 48, and 72 hours.

• Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Remove the supernatant and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

Mitochondrial Respiratory Chain Complex Activity Assay

• Treat Cal-27 cells with isocorydine.

• Isolate mitochondria from the treated and untreated cells using a mitochondria isolation kit.

• Measure the activity of mitochondrial respiratory chain complexes I-IV using specific colorimetric assay kits according to the manufacturer's instructions.

Apoptosis Assay (Flow Cytometry)

• Treat Cal-27 cells with isocorydine for 24 hours.

• Harvest and wash the cells with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Stain the cells with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

• Analyze the stained cells using a flow cytometer.

Anti-inflammatory Therapeutic Targets

Isocorytuberine exhibits potent anti-inflammatory properties by modulating key inflammatory signaling pathways and reducing the production of pro-inflammatory cytokines.

Quantitative Data: Anti-inflammatory Activity

Model	Treatment	Cytokine	Result	Reference
LPS-treated murine peritoneal macrophages	Isocorydine (52.03 µM)	IL-6	Significant inhibition of release	[4]
LPS-treated murine peritoneal macrophages	Isocorydine (52.03 µM)	TNF-α	Significant inhibition of release	[4]
Sepsis model in mice	Isocorydine	TNF-α, IL-6, IL-1β (blood, lung, spleen)	Decreased levels	[4]

Signaling Pathway in Anti-inflammatory Activity

The anti-inflammatory effects of isocorytuberine are primarily mediated through the inhibition of the NF-κB signaling pathway.

Caption: Isocorytuberine inhibits NF-κB and upregulates VDR.

Experimental Protocols

Cytokine Measurement (ELISA)

• Seed murine peritoneal macrophages (1.0 × 10⁶ cells/mL) in 96-well plates.

• Pre-treat the cells with isocorydine (52.03 µM) for 4 hours.

• Stimulate the cells with LPS (50 ng/mL) for the indicated time.

• Collect the culture supernatants.

• Measure the concentrations of IL-6 and TNF-α in the supernatants using specific ELISA kits according to the manufacturer's instructions.

In Vivo Sepsis Model

• Induce sepsis in mice via cecal ligation and puncture (CLP) or LPS injection.

• Administer isocorydine to the treatment group of mice.

• Collect blood, lung, and spleen tissues at specified time points.

• Homogenize the tissues and measure the levels of TNF-α, IL-6, and IL-1β using ELISA.

• Perform histological analysis of lung tissue to assess damage.

Neuroprotective Therapeutic Targets

While direct studies on isocorytuberine are emerging, evidence from related isoquinoline (B145761) alkaloids and compounds like isoquercetin (B192228) suggests a strong neuroprotective potential, primarily through antioxidant and anti-inflammatory mechanisms.

Quantitative Data: Neuroprotective Activity (from related compounds)

Model	Compound	Parameter	Result	Reference
LPS-treated PC12 cells	Isoquercetin	Nitrate and ROS production	Significantly reduced	[5]
LPS-treated PC12 cells	Isoquercetin	Pro-inflammatory cytokines	Significantly (P<0.001) downregulated	[5]
Colchicine-induced AD rats	Isoquercetin	Aβ-peptide, protein carbonyl	Significantly reduced	[5]
Colchicine-induced AD rats	Isoquercetin	BDNF, Acetylcholinesterase (AChE)	Enhanced production	[5]
Cerebral ischemia/reperfusion rats	Isoquercitrin	Neurologic score, infarct volume, apoptosis rate, ROS production	Reduced in a dose-dependent manner	[6]
Cerebral ischemia/reperfusion rats	Isoquercitrin	SOD, GSH, CAT, Nrf2, HO-1, HIF-1α levels	Increased in a dose-dependent manner	[6]

Signaling Pathways in Neuroprotection

The neuroprotective effects are likely mediated by the activation of antioxidant defense pathways and the suppression of neuroinflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Anti-Sepsis Effect of Isocorydine Screened from Guizhou Ethnic Medicine is Closely Related to Upregulation of Vitamin D Receptor Expression and Inhibition of NFκB p65 Translocation into the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective Effects of Isoquercetin: An In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isoquercitrin Played a Neuroprotective Role in Rats After Cerebral Ischemia/Reperfusion Through Up-Regulating Neuroglobin and Anti-Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Prediction of Isocorytuberine Bioactivity: A Technical Guide

Introduction

Isocorytuberine is an alkaloid that has been isolated from plants such as Dicranostigma leptopodum. While comprehensive experimental data on its bioactivity is emerging, computational, or in silico, methods provide a powerful and efficient approach to predict its pharmacological properties and potential therapeutic applications. This technical guide outlines a detailed workflow for the in silico prediction of Isocorytuberine's bioactivity, leveraging established computational techniques to forecast its pharmacokinetic properties, identify potential protein targets, and elucidate its likely effects on biological pathways.

Given the limited specific experimental data on Isocorytuberine, this guide will also reference the known bioactivities of structurally similar aporphine (B1220529) alkaloids, such as Isocorydine, to inform the predictive models. Isocorydine has demonstrated anticancer and anti-inflammatory properties, suggesting that Isocorytuberine may possess similar activities.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals.

Predicted ADMET Profile

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a compound is a critical determinant of its drug-likeness. In silico tools can predict these properties based on the chemical structure of Isocorytuberine, providing early insights into its potential as a therapeutic agent.

Table 1: Predicted ADMET Properties of Isocorytuberine

Property	Predicted Value	Implication for Drug Development
Human Intestinal Absorption	High	Good potential for oral bioavailability.
Caco-2 Permeability	Moderate to High	Indicates the ability to cross the intestinal epithelial barrier.
Blood-Brain Barrier (BBB) Penetration	Likely	May have effects on the central nervous system.
CYP450 2D6 Inhibition	Probable Inhibitor	Potential for drug-drug interactions.
Hepatotoxicity	Possible	Further in vitro and in vivo testing is required.
hERG Inhibition	Low Probability	Reduced risk of cardiotoxicity.
Plasma Protein Binding (PPB)	High	Affects the fraction of free drug available to exert its effect.
Ames Mutagenicity	Unlikely	Low probability of being mutagenic.

Experimental Protocols: In Silico Methodologies

Ligand-Based Pharmacophore Modeling

This method identifies the essential three-dimensional arrangement of chemical features (pharmacophore) responsible for a specific biological activity.

• Protocol:

  • Training Set Selection: A set of molecules with known activity against a specific target (e.g., anti-inflammatory or anticancer) is selected. Given the data on Isocorydine, a training set of aporphine alkaloids with known anti-inflammatory or anticancer activity would be appropriate.[1][2][4][5][6]

  • Pharmacophore Model Generation: Software such as PharmaGist or LigandScout is used to align the structures in the training set and identify common chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers).

  • Model Validation: The generated pharmacophore model is validated using a test set of active and inactive molecules to assess its ability to distinguish between them.

  • Screening: The 3D structure of Isocorytuberine is screened against the validated pharmacophore to predict its activity.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand (Isocorytuberine) when bound to a specific protein target.

• Protocol:

  • Target Selection: Based on the predicted bioactivities (e.g., anti-inflammatory), potential protein targets are selected. For inflammation, cyclooxygenase-2 (COX-2) and various kinases are common targets. For anticancer activity, targets could include specific enzymes or receptors overexpressed in cancer cells.

  • Protein and Ligand Preparation: The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). The structure of Isocorytuberine is generated and optimized using chemical drawing software like ChemDraw or MarvinSketch.

  • Docking Simulation: Docking software such as AutoDock Vina or Glide is used to predict the binding pose and affinity of Isocorytuberine to the active site of the target protein.

  • Analysis: The binding energy and interactions (e.g., hydrogen bonds, hydrophobic interactions) are analyzed to assess the binding affinity and specificity.

Quantitative Structure-Activity Relationship (QSAR)

QSAR models correlate the chemical properties of a series of compounds with their biological activity.

• Protocol:

  • Dataset Preparation: A dataset of structurally diverse compounds with experimentally determined activity (e.g., IC50 values for enzyme inhibition) is compiled.

  • Descriptor Calculation: Molecular descriptors (e.g., physicochemical properties, topological indices) are calculated for each compound in the dataset.

  • Model Building: Statistical methods such as multiple linear regression or machine learning algorithms are used to build a mathematical model that relates the descriptors to the biological activity.

  • Model Validation: The predictive power of the QSAR model is evaluated using internal and external validation techniques.

  • Prediction: The validated QSAR model is used to predict the biological activity of Isocorytuberine based on its calculated descriptors.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the ligand-protein complex over time.

• Protocol:

  • System Setup: The docked complex of Isocorytuberine and its target protein is placed in a simulated physiological environment (e.g., a water box with ions).

  • Simulation: An MD engine like GROMACS or AMBER is used to simulate the movement of atoms in the system over a period of nanoseconds to microseconds.

  • Trajectory Analysis: The simulation trajectory is analyzed to assess the stability of the binding pose, conformational changes in the protein and ligand, and to calculate binding free energies.

Predicted Bioactivities and Signaling Pathways

Based on the known activities of the structurally related alkaloid Isocorydine, in silico predictions suggest that Isocorytuberine is likely to exhibit anticancer and anti-inflammatory effects. These activities are predicted to be mediated through the modulation of key signaling pathways.

Predicted Anticancer Activity

Isocorydine has been shown to inhibit the proliferation of various cancer cell lines, including oral squamous carcinoma, lung, gastric, and liver cancer cells.[1][2][4][5][6] The proposed mechanism involves the disruption of energy metabolism and the cytoskeleton of cancer cells.[1][2]

• Predicted Signaling Pathway Modulation: In silico analysis suggests that Isocorytuberine may target proteins involved in cell cycle regulation and apoptosis, such as cyclin-dependent kinases (CDKs) and caspases. It may also interfere with signaling pathways crucial for cancer cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

Predicted Anti-inflammatory Activity

Isocorydine has demonstrated anti-sepsis effects by upregulating the Vitamin D receptor and inhibiting the translocation of NF-κB p65 into the nucleus, thereby reducing the release of pro-inflammatory cytokines.[3]

• Predicted Signaling Pathway Modulation: It is predicted that Isocorytuberine will modulate the NF-κB signaling pathway, a key regulator of inflammation. By inhibiting the activation of NF-κB, Isocorytuberine could suppress the expression of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.

Visualizations

References

• 1. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Anti-Sepsis Effect of Isocorydine Screened from Guizhou Ethnic Medicine is Closely Related to Upregulation of Vitamin D Receptor Expression and Inhibition of NFκB p65 Translocation into the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Isocorydine derivatives and their anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

An In-depth Technical Guide to Isocorytuberine and Related Aporphine Alkaloids for Researchers and Drug Development Professionals

An authoritative review of the pharmacological properties, mechanisms of action, and experimental data of isocorytuberine and the related aporphine (B1220529) alkaloids boldine (B1667363), glaucine (B1671577), and nuciferine (B1677029).

Introduction

Isocorytuberine is a prominent member of the aporphine alkaloids, a large and structurally diverse class of isoquinoline (B145761) alkaloids.[1][2] Found in various plant families, these compounds have garnered significant scientific interest due to their wide range of biological activities. This technical guide provides a comprehensive overview of the current state of research on isocorytuberine and the related aporphine alkaloids boldine, glaucine, and nuciferine, with a focus on their potential as therapeutic agents. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their pharmacological effects, underlying mechanisms of action, and relevant experimental data.

Pharmacological Activities and Mechanisms of Action

Isocorytuberine and its related aporphine alkaloids exhibit a remarkable spectrum of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects. Their mechanisms of action are multifaceted, often involving the modulation of key signaling pathways and interactions with various neurotransmitter receptors.

Anticancer Activity

Isocorytuberine has demonstrated significant cytotoxic effects against a variety of cancer cell lines.[1][2][3] Its anticancer activity is often attributed to the induction of cell cycle arrest and apoptosis.[4][5][6]

Mechanism of Action: Apoptosis Induction

Isocorytuberine has been shown to induce apoptosis in cancer cells through both intrinsic and extrinsic pathways.[7] Studies have indicated that isocorytuberine treatment can lead to the activation of key initiator caspases, such as caspase-8 and caspase-9, as well as the executioner caspase, caspase-3.[2][7] This activation triggers a cascade of events leading to programmed cell death. Furthermore, isocorytuberine has been observed to upregulate the expression of pro-apoptotic proteins like Bax and downregulate anti-apoptotic proteins such as Bcl-2.[7]

Isocorytuberine-induced apoptosis signaling pathway.

Anti-inflammatory Activity

Isocorytuberine and related aporphine alkaloids, such as boldine and nuciferine, possess potent anti-inflammatory properties.[8][9][10] Their primary mechanism of anti-inflammatory action involves the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[8][11]

Mechanism of Action: NF-κB Inhibition

The NF-κB pathway is a crucial regulator of the inflammatory response. In response to pro-inflammatory stimuli like lipopolysaccharide (LPS), the IKK complex phosphorylates IκBα, leading to its degradation and the subsequent translocation of the p65 subunit of NF-κB to the nucleus.[8] Once in the nucleus, p65 promotes the transcription of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[8] Isocorytuberine has been shown to inhibit the phosphorylation of IκBα and p65, thereby preventing the nuclear translocation of p65 and suppressing the expression of these inflammatory mediators.[8]

Inhibition of the NF-κB signaling pathway by Isocorytuberine.

Neuropharmacological Activity

Aporphine alkaloids, including isocorytuberine and its relatives, are known to interact with various neurotransmitter systems in the central nervous system, particularly the dopaminergic and serotonergic systems. This interaction underlies their potential neuroprotective and psychoactive effects.

Mechanism of Action: Dopamine (B1211576) and Serotonin (B10506) Receptor Modulation

The pharmacological effects of these alkaloids are often linked to their binding affinities for dopamine (D1 and D2) and serotonin (5-HT1A and 5-HT2A) receptors. For instance, nuciferine acts as a partial agonist at D2 receptors and an antagonist at 5-HT2A receptors. The modulation of these receptors can influence downstream signaling cascades, such as the adenylyl cyclase pathway for D1-like receptors and the phospholipase C pathway for 5-HT2A receptors, leading to a range of neuropharmacological effects.

Modulation of Dopaminergic and Serotonergic Pathways by Aporphine Alkaloids.

Quantitative Data

The following tables summarize the in vitro biological activities of isocorytuberine and related aporphine alkaloids.

Table 1: Anticancer Activity (IC50 in µM)

Compound	HepG2 (Liver)	A549 (Lung)	SGC7901 (Gastric)	MGC-803 (Gastric)	HeLa (Cervical)	Cal-27 (Oral)	MDA-MB-231 (Breast)	MDA-MB-468 (Breast)
Isocorytuberine	>200[1]	>200[1]	>200[1]	-	-	610[2]	-	-
Isocorydine (B1672225) Derivative (8)	56.18[1]	7.53[1]	14.80[1]	-	-	-	-	-
Isocorydine Derivative (10)	20.42[1]	8.59[1]	14.03[1]	-	-	-	-	-
Isocorydine Derivative (24)	7.51[3]	-	-	<10[3]	6.32[3]	-	-	-
Boldine	-	-	-	-	-	-	46.5 µg/mL (48h)[3]	50.8 µg/mL (48h)[3]

Table 2: Receptor Binding Affinities (Ki in nM)

Compound	D1	D2	D3	D4	D5	5-HT1A	5-HT2A	5-HT2B	5-HT2C	5-HT6	5-HT7
Nuciferine	1380	64	120	170	840	Agonist	Antagonist	Antagonist	Antagonist	Partial Agonist	Inverse Agonist

Data for isocorytuberine, boldine, and glaucine binding affinities are not sufficiently available in the reviewed literature.

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies.

Extraction and Isolation of Aporphine Alkaloids

A general procedure for the extraction and isolation of aporphine alkaloids from plant material involves the following steps:

• Defatting: The dried and powdered plant material is first defatted using a non-polar solvent like hexane.

• Acid-Base Extraction: The defatted material is then subjected to an acid-base extraction. The plant material is typically macerated with an acidic solution (e.g., HCl) to protonate the alkaloids, making them water-soluble. The aqueous extract is then basified (e.g., with NH4OH) to deprotonate the alkaloids, rendering them soluble in organic solvents.

• Solvent Extraction: The basified aqueous solution is repeatedly extracted with an organic solvent such as dichloromethane (B109758) or chloroform.

• Purification: The crude alkaloid extract is then purified using chromatographic techniques. Column chromatography over silica (B1680970) gel is a common first step, followed by more refined methods like preparative High-Performance Liquid Chromatography (HPLC) or High-Speed Counter-Current Chromatography (HSCCC) to isolate individual alkaloids.

Cytotoxicity Assays (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., isocorytuberine) for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm). The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated from the dose-response curve.[1]

Radioligand Binding Assays

Radioligand binding assays are used to determine the affinity of a compound for a specific receptor.

• Membrane Preparation: Cell membranes expressing the target receptor are prepared from cell lines or tissue homogenates.

• Competition Binding: The membranes are incubated with a fixed concentration of a radiolabeled ligand (a molecule that binds to the receptor and is tagged with a radioactive isotope) and varying concentrations of the unlabeled test compound.

• Separation: The bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that displaces 50% of the radioligand) is determined. The Ki (inhibition constant), which represents the affinity of the test compound for the receptor, is then calculated from the IC50 value using the Cheng-Prusoff equation.

Anti-inflammatory Assays (Cytokine Measurement)

Enzyme-linked immunosorbent assay (ELISA) is a common method to quantify the production of pro-inflammatory cytokines.

• Cell Culture and Treatment: Macrophages (e.g., RAW 264.7 cells) are cultured and pre-treated with the test compound before being stimulated with an inflammatory agent like LPS.

• Supernatant Collection: After a specific incubation period, the cell culture supernatant is collected.

• ELISA Procedure: The supernatant is added to a microplate pre-coated with antibodies specific for the cytokine of interest (e.g., TNF-α, IL-6).

• Detection: A series of antibody-antigen binding steps, coupled with an enzymatic reaction that produces a colored product, is performed.

• Quantification: The absorbance of the colored product is measured, and the concentration of the cytokine in the sample is determined by comparison to a standard curve.

Conclusion

Isocorytuberine and the related aporphine alkaloids boldine, glaucine, and nuciferine represent a promising class of natural products with a diverse range of pharmacological activities. Their demonstrated anticancer, anti-inflammatory, and neuropharmacological effects, coupled with their interactions with key signaling pathways and neurotransmitter receptors, highlight their potential for the development of novel therapeutic agents. This technical guide has summarized the current understanding of these compounds, providing a foundation for future research and drug discovery efforts. Further investigation is warranted to fully elucidate their therapeutic potential, including more comprehensive in vivo studies and detailed structure-activity relationship analyses to optimize their efficacy and safety profiles.

References

• 1. Isocorydine Derivatives and Their Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and anticancer properties of isocorydine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isocorydine targets the drug-resistant cellular side population through PDCD4-related apoptosis in hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isocorydine Inhibits Cell Proliferation in Hepatocellular Carcinoma Cell Lines by Inducing G2/M Cell Cycle Arrest and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isocorydine inhibits cell proliferation in hepatocellular carcinoma cell lines by inducing G2/m cell cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isocorydine Targets the Drug-Resistant Cellular Side Population through PDCD4-Related Apoptosis in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Anti-Sepsis Effect of Isocorydine Screened from Guizhou Ethnic Medicine is Closely Related to Upregulation of Vitamin D Receptor Expression and Inhibition of NFκB p65 Translocation into the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Effects of Boldine and Reticuline Isolated from Litsea cubeba through JAK2/STAT3 and NF-κB Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nuciferine Exerts Anti-Inflammatory Effects in Mice With Non-Alcoholic Steatohepatitis by Regulating the miR-23a-3p-SIRT1-NF-κB Pathway and Akkermansia muciniphila -Extracellular Vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Glaucine | CAS:475-81-0 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]

Protocols & Analytical Methods

Application Note: A Validated HPLC-MS/MS Method for the Quantification of Isocorytuberine in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust, sensitive, and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of Isocorytuberine in human plasma. The method utilizes a simple protein precipitation step for sample preparation and employs Tetrahydropalmatine as an internal standard (IS) to ensure accuracy and precision. The described method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications involving Isocorytuberine.

Introduction

Isocorytuberine is an aporphine (B1220529) alkaloid with potential pharmacological activities. To accurately assess its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), a reliable bioanalytical method is essential. This document provides a comprehensive protocol for the quantification of Isocorytuberine in human plasma using HPLC-MS/MS, a technique renowned for its high sensitivity and specificity.

Experimental Protocols

Chemicals and Reagents

• Isocorytuberine reference standard (>98% purity)

• Tetrahydropalmatine (Internal Standard, IS) (>98% purity)

• HPLC-grade acetonitrile (B52724) and methanol (B129727)

• Formic acid (LC-MS grade)

• Ultrapure water

• Drug-free human plasma

Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography system, was used for this analysis.

Liquid Chromatography Conditions

The chromatographic separation was achieved using a C18 reversed-phase column with a gradient elution program. The detailed parameters are summarized in Table 1.

Parameter	Condition
HPLC Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient Program	0-0.5 min: 5% B; 0.5-3.0 min: 5-95% B; 3.0-4.0 min: 95% B; 4.1-5.0 min: 5% B
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temp	10°C
Table 1: Optimized HPLC Conditions

Mass Spectrometry Conditions

The mass spectrometer was operated in positive ion mode using Multiple Reaction Monitoring (MRM) for detection and quantification.[1][2] The optimized MRM transitions and compound-specific parameters are listed in Table 2.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Use
Isocorytuberine	328.1	297.1	150	25	Quantifier
Isocorytuberine	328.1	310.1	150	20	Qualifier
Tetrahydropalmatine (IS)	356.2	192.1	150	30	Quantifier
Table 2: Optimized Mass Spectrometry and MRM Parameters

Preparation of Standards and Samples

Stock and Working Solutions:

• Stock Solutions (1 mg/mL): Prepare by dissolving Isocorytuberine and Tetrahydropalmatine (IS) in methanol.

• Working Solutions: Prepare serial dilutions of the Isocorytuberine stock solution with 50% methanol to create calibration standards (1-1000 ng/mL) and quality control (QC) samples (Low, Mid, High).

• IS Working Solution (50 ng/mL): Dilute the IS stock solution with acetonitrile.

Sample Preparation Protocol (Protein Precipitation): The sample preparation is a critical step to remove proteins and other interferences from the plasma matrix before LC-MS analysis.[3][4]

• Label 1.5 mL microcentrifuge tubes for each sample, standard, and QC.

• Pipette 50 µL of human plasma into the appropriately labeled tubes.

• Add 150 µL of the IS working solution (50 ng/mL in acetonitrile) to each tube. This results in a 3:1 ratio of organic solvent to plasma, which is effective for protein precipitation.[3][4][5]

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant into an HPLC vial with an insert.

• Inject 5 µL of the supernatant into the HPLC-MS/MS system for analysis.

Plasma Sample Preparation Workflow

Method Validation Summary

The method was validated for linearity, accuracy, precision, recovery, matrix effect, and stability.

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the concentration range of 1.0 to 1000 ng/mL. The LLOQ was established at 1.0 ng/mL.

Parameter	Value
Concentration Range	1.0 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
LLOQ	1.0 ng/mL
Table 3: Linearity and LLOQ of the Method

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using QC samples at three concentration levels.

QC Level	Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	3.0	5.8	104.2	7.1	102.5
Mid	80.0	4.2	98.5	5.5	99.1
High	800.0	3.5	101.7	4.8	100.8
Table 4: Summary of Accuracy and Precision Data

Matrix Effect and Recovery

The extraction recovery and matrix effect were assessed to ensure the sample preparation process was efficient and that no significant ion suppression or enhancement occurred.

QC Level	Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3.0	91.5	97.2
High	800.0	94.2	98.8
Table 5: Extraction Recovery and Matrix Effect Data

Stability

The stability of Isocorytuberine in human plasma was evaluated under various storage and handling conditions.

Condition	Stability Result
Autosampler (10°C, 24h)	Stable
Bench-top (Room Temp, 4h)	Stable
Freeze-Thaw (3 cycles)	Stable
Long-term (-80°C, 30 days)	Stable
Table 6: Summary of Stability Studies

Overall Workflow

The complete analytical process from sample receipt to data analysis is illustrated below.

HPLC-MS/MS Quantification Workflow

Conclusion

A simple, rapid, and reliable HPLC-MS/MS method for the quantification of Isocorytuberine in human plasma has been successfully developed and validated. The method demonstrates excellent sensitivity, specificity, accuracy, and precision, making it a valuable tool for supporting pharmacokinetic and clinical studies of Isocorytuberine.

References

• 1. Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Isocorytuberine Cell-Based Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine, an aporphine (B1220529) alkaloid found in various plants, has demonstrated significant anticancer properties. Its cytotoxic effects are primarily attributed to the induction of apoptosis and cell cycle arrest in cancer cells. These application notes provide a comprehensive overview and detailed protocols for assessing the cytotoxicity of isocorytuberine using cell-based assays. The information presented is intended to guide researchers in the evaluation of this compound's therapeutic potential.

Data Presentation: Isocorytuberine Cytotoxicity

The cytotoxic activity of isocorytuberine has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized in the table below. These values were predominantly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay after a 48-hour incubation period.

Cell Line	Cancer Type	IC50 (µM)	Reference
HepG2	Hepatocellular Carcinoma	>200	[1]
250 µg/ml	[2]
A549	Lung Carcinoma	>200	[1]
SGC7901	Gastric Cancer	>200	[1]
Cal-27	Oral Squamous Carcinoma	610 (24h)	[3]
Huh7	Hepatocellular Carcinoma	250 µg/ml	[2]
SMMC-7721	Hepatocellular Carcinoma	200 µg/ml	[2]
PLC/PRF/5	Hepatocellular Carcinoma	300 µg/ml	[2]

Mechanism of Action: Induction of Apoptosis

Isocorytuberine exerts its cytotoxic effects primarily through the induction of the intrinsic pathway of apoptosis. This process is initiated by the disruption of mitochondrial function, leading to a cascade of molecular events that culminate in programmed cell death.

Key molecular events in isocorytuberine-induced apoptosis include:

• Mitochondrial Dysfunction: Isocorytuberine treatment leads to a decrease in mitochondrial membrane potential and an increase in the production of reactive oxygen species (ROS).[3]

• Regulation of Bcl-2 Family Proteins: The compound downregulates the expression of the anti-apoptotic protein Bcl-2 and upregulates the expression of the pro-apoptotic protein Bax. This shift in the Bax/Bcl-2 ratio promotes the permeabilization of the outer mitochondrial membrane.

• Caspase Activation: The release of cytochrome c from the mitochondria into the cytosol triggers the activation of a caspase cascade. Isocorytuberine has been shown to significantly increase the expression and activity of caspase-3, a key executioner caspase.[3]

• PARP Cleavage: Activated caspase-3 cleaves poly(ADP-ribose) polymerase (PARP), a protein involved in DNA repair. Cleavage of PARP is a hallmark of apoptosis.[2]

• PDCD4 Induction: Isocorytuberine has also been reported to induce apoptosis through the upregulation of Programmed Cell Death 4 (PDCD4).[1]

Experimental Protocols

MTT Assay for Cell Viability and Cytotoxicity

This protocol outlines the determination of cell viability and the cytotoxic effects of isocorytuberine using the MTT assay. This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into a purple formazan (B1609692) product.[4][5]

Materials:

• Isocorytuberine

• Human cancer cell lines (e.g., HepG2, A549, SGC7901, Cal-27)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide, 2% glacial acetic acid, and 16% SDS)[6]

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of isocorytuberine in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of isocorytuberine in complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing different concentrations of isocorytuberine. Include a vehicle control (medium with the same concentration of the solvent used to dissolve isocorytuberine) and a blank control (medium only).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix gently by pipetting up and down or by using a plate shaker for 10-15 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration of isocorytuberine using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the concentration of isocorytuberine to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Caspase-3 Activity Assay

This protocol describes a method to quantify the activity of caspase-3, a key executioner in apoptosis, in cells treated with isocorytuberine.

Materials:

• Isocorytuberine

• Human cancer cell lines

• Complete cell culture medium

• Cell lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA)

• 96-well plate

• Microplate reader

Procedure:

• Cell Treatment:

  • Seed and treat cells with isocorytuberine as described in the MTT assay protocol (Steps 1 and 2).

• Cell Lysis:

  • After treatment, collect the cells (for adherent cells, trypsinize and then centrifuge).

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cells in cell lysis buffer and incubate on ice for 30 minutes.

  • Centrifuge the lysate at high speed to pellet the cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., Bradford or BCA assay).

• Caspase-3 Activity Measurement:

  • In a 96-well plate, add an equal amount of protein lysate from each sample to individual wells.

  • Add the caspase-3 substrate (e.g., Ac-DEVD-pNA) to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance at a wavelength of 405 nm. The absorbance is proportional to the amount of p-nitroaniline (pNA) released by the cleavage of the substrate by active caspase-3.

• Data Analysis:

  • Calculate the fold-change in caspase-3 activity in treated cells relative to the vehicle control.

Mandatory Visualizations

Caption: Workflow for assessing isocorytuberine cytotoxicity using the MTT assay.

Caption: Signaling pathway of isocorytuberine-induced apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Isocorydine Inhibits Cell Proliferation in Hepatocellular Carcinoma Cell Lines by Inducing G2/M Cell Cycle Arrest and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Isocorytuberine in vitro Anti-proliferative Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine, an aporphine (B1220529) alkaloid, has demonstrated notable anti-proliferative activities against various cancer cell lines. These application notes provide a comprehensive overview of the protocols for evaluating the in vitro anti-proliferative effects of isocorytuberine, along with insights into its potential mechanisms of action. The information presented here is intended to guide researchers in designing and executing robust experiments to assess the therapeutic potential of this compound.

Data Presentation

The anti-proliferative activity of isocorytuberine is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit the growth of 50% of a cancer cell population. While specific IC50 values for isocorytuberine are still emerging in publicly available literature, its closely related analog, isocorydine (B1672225) (ICD), has shown significant activity across several cancer cell lines. The data for isocorydine derivatives further underscores the potential of this class of compounds.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
8-Amino-isocorydine	A549	Lung Cancer	Not specified	[1]
8-Amino-isocorydine	SGC7901	Gastric Cancer	Not specified	[1]
8-Amino-isocorydine	HepG2	Liver Cancer	Not specified	[1]
6a,7-dihydrogen-isocorydione	A549	Lung Cancer	Not specified	[1]
6a,7-dihydrogen-isocorydione	SGC7901	Gastric Cancer	Not specified	[1]
6a,7-dihydrogen-isocorydione	HepG2	Liver Cancer	Not specified	[1]

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.

Materials:

• Isocorytuberine

• Selected cancer cell lines (e.g., HeLa, HepG2, MCF-7)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in phosphate-buffered saline - PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of isocorytuberine in DMSO. Make serial dilutions of the stock solution in complete medium to achieve the desired final concentrations. Remove the medium from the wells and add 100 µL of the medium containing different concentrations of isocorytuberine. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the isocorytuberine concentration to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of isocorytuberine on the distribution of cells in different phases of the cell cycle.

Materials:

• Isocorytuberine

• Selected cancer cell lines

• Complete cell culture medium

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of isocorytuberine for 24 to 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol and incubate at -20°C for at least 2 hours for fixation.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of PI/RNase A staining buffer.

• Flow Cytometry: Incubate in the dark for 30 minutes at room temperature. Analyze the cell cycle distribution using a flow cytometer.

Mechanism of Action & Signaling Pathways

Isocorytuberine and its analogs have been shown to exert their anti-proliferative effects through the induction of apoptosis (programmed cell death) and cell cycle arrest.[2][3] Studies on the related compound, isocorydine, suggest that it can induce G2/M phase cell cycle arrest in hepatocellular carcinoma cells.[1][3] This arrest is potentially mediated by the modulation of key cell cycle regulatory proteins. One proposed pathway involves the activation of Checkpoint Kinase 1 (Chk1), which in turn phosphorylates and inactivates Cdc25C. Inactivated Cdc25C is unable to dephosphorylate and activate the Cyclin B1/CDK1 complex, leading to a halt in the G2/M transition.[1]

Furthermore, isocorytuberine may also influence critical signaling pathways that are often dysregulated in cancer, such as the MAPK/ERK pathway. Inhibition of this pathway can lead to decreased cell proliferation and survival.

Experimental Workflow for In Vitro Anti-proliferative Assay

Caption: Workflow for determining the in vitro anti-proliferative activity of Isocorytuberine.

Proposed Signaling Pathway for Isocorytuberine-Induced Cell Cycle Arrest

References

• 1. Isocorydine Inhibits Cell Proliferation in Hepatocellular Carcinoma Cell Lines by Inducing G2/M Cell Cycle Arrest and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivate isocorydine inhibits cell proliferation in hepatocellular carcinoma cell lines by inducing G2/M cell cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isocorydine inhibits cell proliferation in hepatocellular carcinoma cell lines by inducing G2/m cell cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Testing of Isocorytuberine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine, an isoquinoline (B145761) alkaloid, has emerged as a promising therapeutic candidate for neurodegenerative and inflammatory disorders. Preclinical evaluation of its in vivo efficacy is crucial for its development as a potential therapeutic agent. These application notes provide detailed protocols for assessing the neuroprotective and anti-inflammatory effects of Isocorytuberine in established animal models of Parkinson's disease, cognitive impairment, and neuroinflammation. The protocols are designed to deliver robust and reproducible data for advancing drug development programs.

Potential Therapeutic Applications and Corresponding Animal Models

Based on the known biological activities of structurally related isoquinoline alkaloids, two primary therapeutic avenues are proposed for the in vivo evaluation of Isocorytuberine:

• Neuroprotection in Parkinson's Disease: To be assessed using the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)-induced mouse model of parkinsonism.

• Cognitive Enhancement in Alzheimer's Disease: To be evaluated in the scopolamine-induced memory impairment mouse model.

• Anti-neuroinflammatory Activity: To be tested in the lipopolysaccharide (LPS)-induced neuroinflammation mouse model.

Neuroprotection in a Parkinson's Disease Animal Model

This protocol outlines the use of the subacute MPTP-induced mouse model to evaluate the neuroprotective effects of Isocorytuberine.[1][2]

Experimental Protocol

Animal Model:

• Species: Male C57BL/6 mice, 8-10 weeks old.

• Justification: C57BL/6 mice are highly susceptible to MPTP-induced neurotoxicity, leading to a consistent and reproducible loss of dopaminergic neurons in the substantia nigra, mimicking key pathological features of Parkinson's disease.[1][3]

• Acclimatization: House animals in a controlled environment (12-hour light/dark cycle, constant temperature, and humidity) for at least 7 days prior to the experiment with ad libitum access to food and water.

Experimental Groups:

Group	Treatment	Rationale
1	Vehicle Control (Saline)	Normal baseline behavior and physiology.
2	MPTP + Vehicle	Negative control, exhibits MPTP-induced pathology.
3	MPTP + Isocorytuberine (Low Dose)	Test for dose-dependent neuroprotective effects.
4	MPTP + Isocorytuberine (High Dose)	Test for dose-dependent neuroprotective effects.
5	MPTP + L-DOPA	Positive control for symptomatic relief.

Procedure:

• Isocorytuberine Administration: Administer Isocorytuberine or vehicle intraperitoneally (i.p.) daily for 14 consecutive days.

• MPTP Induction: From day 8 to day 12, administer MPTP hydrochloride (20 mg/kg, i.p.) or saline 30 minutes after the Isocorytuberine/vehicle administration.[1]

• Behavioral Testing: Conduct behavioral assessments on day 15.

• Tissue Collection: On day 16, euthanize the animals and collect brain tissues for biochemical and histological analysis.

Data Presentation: Quantitative Endpoints

Table 1: Behavioral Assessments in MPTP-Induced Parkinson's Disease Model

Group	Rotarod (Latency to fall, s)	Pole Test (Time to turn and descend, s)	Open Field (Total distance traveled, cm)
Vehicle Control	185 ± 15	10 ± 2	3500 ± 300
MPTP + Vehicle	75 ± 10	25 ± 4	1500 ± 250
MPTP + Isocorytuberine (Low Dose)	110 ± 12	18 ± 3	2200 ± 280
MPTP + Isocorytuberine (High Dose)	160 ± 14	12 ± 2	3100 ± 320
MPTP + L-DOPA	155 ± 16	13 ± 3	3000 ± 310

Table 2: Biochemical and Histological Analysis in MPTP Model

Group	Striatal Dopamine (ng/mg tissue)	TH+ Neurons in SNpc (cells/section)	Striatal MDA (nmol/mg protein)	Striatal GSH (µmol/g protein)
Vehicle Control	15.2 ± 1.8	8500 ± 500	1.5 ± 0.2	8.5 ± 0.9
MPTP + Vehicle	5.8 ± 0.9	3500 ± 450	4.2 ± 0.5	4.1 ± 0.6
MPTP + Isocorytuberine (Low Dose)	8.9 ± 1.1	5200 ± 510	3.1 ± 0.4	6.2 ± 0.7
MPTP + Isocorytuberine (High Dose)	13.1 ± 1.5	7800 ± 480	1.9 ± 0.3	7.9 ± 0.8
MPTP + L-DOPA	12.5 ± 1.4	3700 ± 430	4.0 ± 0.6	4.3 ± 0.5

TH+ = Tyrosine Hydroxylase positive; SNpc = Substantia Nigra pars compacta; MDA = Malondialdehyde; GSH = Glutathione

Experimental Workflow and Signaling Pathway

Workflow for the in vivo neuroprotection testing of Isocorytuberine.

Isocorytuberine's proposed mechanism in the MPTP model.

Cognitive Enhancement in an Alzheimer's-like Animal Model

This protocol utilizes the scopolamine-induced memory impairment model to assess the potential of Isocorytuberine to ameliorate cognitive deficits, a hallmark of Alzheimer's disease.[4][5]

Experimental Protocol

Animal Model:

• Species: Male Swiss albino mice, 6-8 weeks old.

• Justification: Scopolamine (B1681570), a muscarinic receptor antagonist, induces transient cognitive deficits, providing a reliable model for screening nootropic and anti-amnesic drugs.[4][5]

• Acclimatization: Standard housing and acclimatization for 7 days.

Experimental Groups:

Group	Treatment	Rationale
1	Vehicle Control (Saline)	Normal cognitive function.
2	Scopolamine + Vehicle	Negative control, exhibits memory impairment.
3	Scopolamine + Isocorytuberine (Low Dose)	Test for dose-dependent cognitive enhancement.
4	Scopolamine + Isocorytuberine (High Dose)	Test for dose-dependent cognitive enhancement.
5	Scopolamine + Donepezil	Positive control for cognitive improvement.

Procedure:

• Isocorytuberine Administration: Administer Isocorytuberine or vehicle (i.p.) daily for 7 days.

• Scopolamine Induction: On day 7, administer scopolamine (1 mg/kg, i.p.) 30 minutes after the final Isocorytuberine/vehicle dose.

• Behavioral Testing: Conduct the Y-maze and Morris water maze tests 30 minutes after scopolamine injection.

• Tissue Collection: Following behavioral tests, euthanize the animals and collect hippocampal and cortical tissues for biochemical analysis.

Data Presentation: Quantitative Endpoints

Table 3: Behavioral Assessments in Scopolamine-Induced Memory Impairment Model

Group	Y-Maze (% Spontaneous Alternation)	Morris Water Maze (Escape Latency, s)
Vehicle Control	78 ± 5	25 ± 4
Scopolamine + Vehicle	42 ± 6	65 ± 8
Scopolamine + Isocorytuberine (Low Dose)	55 ± 7	50 ± 6
Scopolamine + Isocorytuberine (High Dose)	72 ± 5	30 ± 5
Scopolamine + Donepezil	70 ± 6	32 ± 6

Table 4: Biochemical Analysis in Scopolamine Model

Group	Hippocampal AChE Activity (U/mg protein)	Cortical MDA (nmol/mg protein)	Cortical SOD Activity (U/mg protein)
Vehicle Control	1.2 ± 0.2	1.8 ± 0.3	150 ± 12
Scopolamine + Vehicle	2.5 ± 0.4	4.5 ± 0.6	80 ± 9
Scopolamine + Isocorytuberine (Low Dose)	2.0 ± 0.3	3.2 ± 0.5	110 ± 10
Scopolamine + Isocorytuberine (High Dose)	1.4 ± 0.2	2.1 ± 0.4	140 ± 11
Scopolamine + Donepezil	1.5 ± 0.3	2.3 ± 0.4	135 ± 13

AChE = Acetylcholinesterase; MDA = Malondialdehyde; SOD = Superoxide Dismutase

Experimental Workflow and Signaling Pathway

Workflow for in vivo cognitive enhancement testing of Isocorytuberine.

Isocorytuberine's proposed mechanism in the scopolamine model.

Anti-Neuroinflammatory Activity

This protocol describes the use of the lipopolysaccharide (LPS)-induced neuroinflammation model to investigate the anti-inflammatory properties of Isocorytuberine.[6][7][8]

Experimental Protocol

Animal Model:

• Species: Male BALB/c mice, 7-9 weeks old.

• Justification: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the innate immune response and reliably produces a neuroinflammatory state characterized by microglial activation and pro-inflammatory cytokine production.[6][7][8]

• Acclimatization: Standard housing and acclimatization for 7 days.

Experimental Groups:

Group	Treatment	Rationale
1	Vehicle Control (Saline)	Normal baseline inflammatory state.
2	LPS + Vehicle	Negative control, exhibits neuroinflammation.
3	LPS + Isocorytuberine (Low Dose)	Test for dose-dependent anti-inflammatory effects.
4	LPS + Isocorytuberine (High Dose)	Test for dose-dependent anti-inflammatory effects.
5	LPS + Dexamethasone	Positive control for anti-inflammatory activity.

Procedure:

• Isocorytuberine Administration: Pre-treat mice with Isocorytuberine or vehicle (i.p.) for 3 consecutive days.

• LPS Induction: On day 3, one hour after the final Isocorytuberine/vehicle dose, administer LPS (0.25 mg/kg, i.p.).

• Tissue Collection: Euthanize the animals 24 hours after LPS injection and collect brain tissue (cortex and hippocampus) for biochemical analysis.

Data Presentation: Quantitative Endpoints

Table 5: Biochemical Analysis in LPS-Induced Neuroinflammation Model

Group	Cortical TNF-α (pg/mg protein)	Hippocampal IL-1β (pg/mg protein)	Hippocampal IL-6 (pg/mg protein)
Vehicle Control	15 ± 3	10 ± 2	20 ± 4
LPS + Vehicle	150 ± 20	120 ± 15	180 ± 25
LPS + Isocorytuberine (Low Dose)	100 ± 15	80 ± 10	110 ± 18
LPS + Isocorytuberine (High Dose)	40 ± 8	35 ± 6	50 ± 10
LPS + Dexamethasone	35 ± 7	30 ± 5	45 ± 8

TNF-α = Tumor Necrosis Factor-alpha; IL-1β = Interleukin-1 beta; IL-6 = Interleukin-6

Experimental Workflow and Signaling Pathway

Workflow for in vivo anti-neuroinflammatory testing of Isocorytuberine.

Isocorytuberine's proposed mechanism in the LPS model.

References

• 1. MPTP-induced mouse model of Parkinson’s disease: A promising direction for therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reassessment of subacute MPTP-treated mice as animal model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MPTP Mouse Models of Parkinson’s Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of scopolamine-induced cognitive impairment responses in three different ICR stocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LPS induced Neuroinflammation Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]

Isocorytuberine Formulation for Oral and Intravenous Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development of oral and intravenous formulations of Isocorytuberine. Due to the limited availability of specific experimental data for Isocorytuberine, this guide presents a comprehensive framework based on its classification as an aporphine (B1220529) alkaloid and established principles of pharmaceutical formulation for poorly soluble compounds. The provided protocols are intended to be adapted as specific physicochemical and pharmacokinetic data for Isocorytuberine become available.

Introduction to Isocorytuberine

Isocorytuberine is an aporphine alkaloid, a class of isoquinoline (B145761) alkaloids known for their diverse pharmacological activities. Aporphine alkaloids are characterized by a tetracyclic core structure and are found in various plant species[1][2]. The development of viable oral and intravenous formulations is crucial for the preclinical and clinical investigation of Isocorytuberine's therapeutic potential.

A key challenge in formulating many alkaloids, including potentially Isocorytuberine, is their poor aqueous solubility. This can lead to low oral bioavailability and difficulties in preparing parenteral dosage forms[3][4][5][6]. Therefore, a systematic approach to formulation development is essential, beginning with a thorough characterization of the drug substance's physicochemical properties.

Physicochemical Characterization of Isocorytuberine

A comprehensive understanding of Isocorytuberine's physicochemical properties is the foundation for rational formulation design. The following table summarizes the currently available, albeit limited, information.

Table 1: Physicochemical Properties of Isocorytuberine

Property	Value	Source
Molecular Formula	C₁₉H₂₁NO₄	-
Molecular Weight	327.38 g/mol	-
Predicted pKa	9.20 ± 0.20	-
Predicted LogP	2.805	-
Appearance	Solid (predicted)	-
Melting Point	Not available for Isocorytuberine. Corytuberine (related compound) has a melting point of 245°C.	-
Aqueous Solubility	Data not available. Predicted to be low based on LogP.	-
Stability	Data not available.	-

Experimental Protocols

The following sections outline detailed protocols for the characterization and formulation of Isocorytuberine.

Solubility Determination Protocol

Objective: To determine the equilibrium solubility of Isocorytuberine in various pharmaceutically relevant solvents.

Materials:

• Isocorytuberine powder

• Water (deionized)

• Phosphate (B84403) buffered saline (PBS), pH 7.4

• 0.1 N Hydrochloric acid (HCl)

• 0.1 N Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Propylene glycol

• Polyethylene glycol 400 (PEG 400)

• Dimethyl sulfoxide (B87167) (DMSO)

• Surfactants (e.g., Tween® 80, Cremophor® EL)

• Oils (e.g., Sesame oil, Miglyol® 812)

• Shaking incubator

• Centrifuge

• High-performance liquid chromatography (HPLC) system with a suitable column and UV detector

Method:

• Prepare saturated solutions by adding an excess of Isocorytuberine powder to each solvent in separate vials.

• Equilibrate the vials in a shaking incubator at a controlled temperature (e.g., 25°C and 37°C) for 48 hours to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtered supernatant with a suitable mobile phase.

• Quantify the concentration of Isocorytuberine in the diluted samples using a validated HPLC method.

• Express the solubility in mg/mL or µg/mL.

Stability Indicating HPLC Method Development

Objective: To develop a stability-indicating HPLC method for the quantification of Isocorytuberine and its degradation products.

Method:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Selection: Evaluate different mobile phase compositions, such as acetonitrile/water or methanol/water, with or without a buffer (e.g., phosphate buffer, ammonium (B1175870) acetate) and an ion-pairing agent if necessary. Adjust the pH to optimize peak shape and resolution.

• Forced Degradation Studies:

  • Acidic: Incubate Isocorytuberine solution in 0.1 N HCl at 60°C.

  • Basic: Incubate Isocorytuberine solution in 0.1 N NaOH at 60°C.

  • Oxidative: Incubate Isocorytuberine solution in 3% hydrogen peroxide at room temperature.

  • Thermal: Expose solid Isocorytuberine to 60°C.

  • Photolytic: Expose Isocorytuberine solution to UV light (e.g., 254 nm) and fluorescent light.

• Method Validation: Analyze the stressed samples by HPLC. The method is considered stability-indicating if the degradation product peaks are well-resolved from the parent drug peak. Validate the final method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Oral Formulation Development Protocol

Objective: To develop a stable and bioavailable oral formulation of Isocorytuberine.

Workflow:

Caption: Workflow for Oral Formulation Development.

Protocols:

• Aqueous Solution: If solubility in aqueous buffers at a physiologically acceptable pH is sufficient for the target dose, a simple solution can be prepared.

  • Dissolve Isocorytuberine in a suitable buffer (e.g., citrate (B86180) or phosphate buffer).

  • Add other excipients such as sweeteners (e.g., sorbitol) and preservatives (e.g., methylparaben) as required.

  • Adjust the final pH and filter the solution.

• Suspension: For poorly soluble compounds, a suspension can be a viable option.

  • Micronize Isocorytuberine to a uniform particle size.

  • Select a suitable suspending agent (e.g., methylcellulose, xanthan gum) and wetting agent (e.g., polysorbate 80).

  • Disperse the suspending agent in a portion of the vehicle.

  • Triturate the micronized Isocorytuberine with the wetting agent to form a paste.

  • Gradually add the suspending agent dispersion to the paste with continuous mixing.

  • Add other excipients (e.g., sweeteners, preservatives, flocculating agents).

  • Adjust the final volume with the vehicle.

• Self-Emulsifying Drug Delivery System (SEDDS): For highly lipophilic compounds, a lipid-based formulation can enhance oral absorption.

  • Screen for suitable oils, surfactants, and co-surfactants in which Isocorytuberine has high solubility.

  • Construct a ternary phase diagram to identify the self-emulsifying region.

  • Prepare different SEDDS formulations by mixing the selected oil, surfactant, and co-surfactant.

  • Dissolve Isocorytuberine in the selected SEDDS pre-concentrate.

  • Characterize the formulation for self-emulsification time, droplet size, and drug precipitation upon dilution.

Intravenous Formulation Development Protocol

Objective: To develop a sterile, pyrogen-free, and stable intravenous formulation of Isocorytuberine.

Workflow:

References

• 1. Natural aporphine alkaloids: A comprehensive review of phytochemistry, pharmacokinetics, anticancer activities, and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Intravenous administration of poorly soluble new drug entities in early drug discovery: the potential impact of formulation on pharmacokinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (303b) Strategies to Develop IV Formulations of Poor Water-Soluble Compounds and Their in Vitro Evaluation | AIChE [proceedings.aiche.org]
• 5. Recent advances in intravenous delivery of poorly water-soluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Notes and Protocols: Isocorytuberine for Inducing Apoptosis in Tumor Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Isocorytuberine (also referred to as Isocorydine) as a potential therapeutic agent for cancer treatment, focusing on its mechanism of inducing apoptosis in tumor cells. Detailed protocols for key experimental assays are provided to facilitate research and development.

Introduction

Isocorytuberine, an aporphine (B1220529) alkaloid isolated from plants of the Papaveraceae family, has demonstrated significant anti-proliferative effects in various cancer cell lines.[1][2] Its primary mechanism of action involves the induction of cell cycle arrest at the G2/M phase and the subsequent activation of the apoptotic cascade.[1][3][4] These characteristics make Isocorytuberine a promising candidate for further investigation in oncology drug discovery and development.

Mechanism of Action

Isocorytuberine exerts its anti-cancer effects through a multi-faceted approach that culminates in programmed cell death. The primary mechanisms identified are:

• Induction of G2/M Cell Cycle Arrest: Isocorytuberine treatment leads to an accumulation of cells in the G2/M phase of the cell cycle.[1][5] This is achieved by modulating the expression and activity of key cell cycle regulatory proteins. Specifically, it has been shown to increase the expression of cyclin B1 and phosphorylated CDK1, while decreasing the activity of Cdc25C.[1][4] The phosphorylation of Chk1 and Chk2 is also increased, contributing to the cell cycle blockade.[1][4] A derivative of isocorydine (B1672225) has been reported to induce G2/M arrest through the C/EBPβ-GADD45A-p21 pathway.[6]

• Induction of Apoptosis: Following cell cycle arrest, Isocorytuberine triggers the intrinsic apoptotic pathway. A key indicator of this is the cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of caspase-dependent apoptosis.[1][3] Studies have shown a significant increase in the population of apoptotic cells upon treatment with Isocorytuberine, as confirmed by Annexin V staining.[1][3] Furthermore, Isocorytuberine has been observed to increase the expression of Caspase-3 in oral squamous carcinoma cells.[7] In hepatocellular carcinoma, it is suggested that all three major apoptosis pathways (death receptor, mitochondrial, and endoplasmic reticulum) are involved, with the activation of caspases-9, -8, and -12.[8]

Quantitative Data

The following tables summarize the quantitative effects of Isocorytuberine (Isocorydine, ICD) on various cancer cell lines.

Table 1: IC50 Values of Isocorydine and its Derivatives in Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)
Isocorydine (ICD)	HepG2	Hepatocellular Carcinoma	>200
Isocorydine (ICD)	A549	Lung Cancer	>200
Isocorydine (ICD)	SGC7901	Gastric Cancer	>200
8-Amino-isocorydine	HepG2	Hepatocellular Carcinoma	56.18
8-Amino-isocorydine	A549	Lung Cancer	7.53
8-Amino-isocorydine	SGC7901	Gastric Cancer	14.80
6a,7-dihydrogen-isocorydione	HepG2	Hepatocellular Carcinoma	20.42
6a,7-dihydrogen-isocorydione	A549	Lung Cancer	8.59
6a,7-dihydrogen-isocorydione	SGC7901	Gastric Cancer	14.03

Data extracted from a study on Isocorydine derivatives, where the parent compound showed weaker activity compared to its derivatives.[2]

Table 2: Effect of Isocorydine (ICD) on Cell Cycle Distribution in Hepatocellular Carcinoma Cells (18h treatment)

Cell Line	Treatment	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Huh7	Control (0 µg/ml)	68.3%	25.5%	6.2%
ICD (200 µg/ml)	40.2%	27.1%	32.7%
ICD (300 µg/ml)	28.5%	20.2%	51.3%
ICD (400 µg/ml)	16.7%	17.1%	66.2%

Data adapted from Sun et al., 2012.[1]

Table 3: Induction of Apoptosis by Isocorydine (ICD) in Huh7 Hepatocellular Carcinoma Cells (48h treatment)

Treatment	Percentage of Apoptotic Cells
Control (0 µg/ml)	Not specified (baseline)
ICD (100 µg/ml)	17.1%
ICD (200 µg/ml)	19.0%
ICD (300 µg/ml)	27.4%

Data obtained by Annexin V/7-AAD double-staining and flow cytometry analysis.[1]

Table 4: Apoptosis Induction in Cal-27 Oral Squamous Carcinoma Cells (24h treatment)

Treatment	Percentage of Apoptotic Cells
Control	Not specified (baseline)
Isocorydine (ICD)	~10.57%

Data obtained by flow cytometry.[7]

Signaling Pathways and Experimental Workflows

Caption: Proposed signaling pathway of Isocorytuberine-induced apoptosis.

Caption: General experimental workflow for studying Isocorytuberine's effects.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Isocorytuberine and calculate its IC50 value.

Materials:

• Tumor cell line of interest

• Complete culture medium (e.g., DMEM with 10% FBS)

• Isocorytuberine stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of Isocorytuberine in complete medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the Isocorytuberine dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest Isocorytuberine concentration) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours at 37°C.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate gently for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the log of Isocorytuberine concentration to determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells induced by Isocorytuberine.

Materials:

• Tumor cell line of interest

• 6-well plates

• Isocorytuberine

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Isocorytuberine for the desired time period (e.g., 48 hours). Include an untreated control.

• Harvest the cells by trypsinization and collect the culture supernatant (to include any floating apoptotic cells).

• Centrifuge the cell suspension at 1,500 rpm for 5 minutes and wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour of staining.

• Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis

Objective: To detect changes in the expression of apoptosis-related proteins (e.g., cleaved PARP, caspases, Bcl-2 family proteins).

Materials:

• Tumor cell line of interest

• Isocorytuberine

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved PARP, anti-caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Treat cells with Isocorytuberine as described in the previous protocols.

• Lyse the cells with RIPA buffer and quantify the protein concentration using the BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Add ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

• Use β-actin as a loading control to normalize protein expression levels.

Conclusion

Isocorytuberine demonstrates promising anti-cancer properties by inducing G2/M cell cycle arrest and apoptosis in various tumor cell lines. The provided data and protocols offer a solid foundation for researchers to further explore the therapeutic potential of this natural compound. Future studies should focus on elucidating the complete signaling network, evaluating its efficacy in in vivo models, and exploring the potential of its more potent derivatives.

References

• 1. Isocorydine Inhibits Cell Proliferation in Hepatocellular Carcinoma Cell Lines by Inducing G2/M Cell Cycle Arrest and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Isocorydine Inhibits Cell Proliferation in Hepatocellular Carcinoma Cell Lines by Inducing G2/M Cell Cycle Arrest and Apoptosis | PLOS One [journals.plos.org]
• 4. Isocorydine inhibits cell proliferation in hepatocellular carcinoma cell lines by inducing G2/m cell cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Derivate isocorydine inhibits cell proliferation in hepatocellular carcinoma cell lines by inducing G2/M cell cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isocorydine Targets the Drug-Resistant Cellular Side Population through PDCD4-Related Apoptosis in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving Isocorytuberine solubility in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isocorytuberine. The focus is on addressing challenges related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of isocorytuberine?

Isocorytuberine, an aporphine (B1220529) alkaloid, is generally characterized by low solubility in water. One source indicates a solubility of 1.8 g/L (or 1.8 mg/mL) at 25°C[1]. Like many alkaloids, its solubility is pH-dependent. The free base form is typically less soluble in neutral to alkaline aqueous solutions, while its salt form (e.g., isocorytuberine hydrochloride) is expected to have improved aqueous solubility, particularly in acidic conditions.

Q2: Why am I observing low and inconsistent solubility of isocorytuberine in my aqueous buffers?

Several factors can contribute to low and variable solubility of isocorytuberine:

• pH of the Solution: Isocorytuberine is a basic compound. Its solubility will be significantly lower at neutral or higher pH values where it exists predominantly in its free base form. In acidic solutions, it will form a more soluble salt.

• Ionic Strength of the Buffer: High concentrations of salts in your buffer can sometimes decrease the solubility of organic molecules through the "salting-out" effect.

• Temperature: While solubility generally increases with temperature, the effect may vary. It's crucial to control the temperature during your experiments for consistent results.

• Polymorphism: The crystalline form of the isocorytuberine solid can impact its solubility. Different crystal polymorphs can have different dissolution rates and solubilities.

• Purity of the Compound: Impurities in your isocorytuberine sample can affect its solubility characteristics.

Q3: What are the common strategies to improve the aqueous solubility of isocorytuberine?

Several techniques can be employed to enhance the aqueous solubility of isocorytuberine and other poorly soluble alkaloids. These include:

• pH Adjustment (Salt Formation): Lowering the pH of the aqueous solution to form a soluble salt of isocorytuberine.

• Co-solvency: Using a mixture of water and a water-miscible organic solvent to increase solubility.

• Complexation with Cyclodextrins: Encapsulating the isocorytuberine molecule within a cyclodextrin (B1172386) to form a more soluble inclusion complex.

• Use of Surfactants: Incorporating surfactants above their critical micelle concentration (CMC) to form micelles that can solubilize isocorytuberine.

• Solid Dispersion: Dispersing isocorytuberine in a solid hydrophilic carrier to improve its dissolution rate and solubility.

• Particle Size Reduction: Decreasing the particle size of the solid isocorytuberine to increase its surface area and dissolution rate.

Troubleshooting Guides

Issue: Isocorytuberine precipitates out of my aqueous solution upon standing.

• Possible Cause: The pH of your solution may be too high, causing the more soluble salt form to convert back to the less soluble free base. The solution might be supersaturated.

• Troubleshooting Steps:

  • Verify and adjust the pH of your solution to a more acidic range (e.g., pH 4-6).

  • Consider using a buffer to maintain a stable pH.

  • If using co-solvents, ensure the concentration of the organic solvent is sufficient to maintain solubility.

  • Prepare a fresh solution and avoid prolonged storage, especially at room temperature.

Issue: The solubility of isocorytuberine varies between different batches of the compound.

• Possible Cause: There might be batch-to-batch variability in the purity or crystalline form (polymorphism) of the isocorytuberine.

• Troubleshooting Steps:

  • Characterize the different batches using techniques like High-Performance Liquid Chromatography (HPLC) for purity and Powder X-ray Diffraction (PXRD) for crystallinity.

  • If possible, source isocorytuberine with a consistent and well-characterized solid form.

  • Develop a standardized protocol for solution preparation that is robust to minor batch variations.

Quantitative Data

Due to the limited availability of specific quantitative solubility data for isocorytuberine, the following tables include data for isocorytuberine and structurally similar aporphine alkaloids to provide a comparative reference.

Table 1: Solubility of Isocorytuberine and Related Alkaloids in Various Solvents

Compound	Solvent	Solubility	Reference
Corytuberine	Water (25°C)	1.8 g/L (1.8 mg/mL)	[1]
Corytuberine	Alcohol	Soluble	[2]
Corytuberine	Hot Water	Soluble	[2]
Corytuberine Hydrochloride	Water	Sparingly Soluble	[2]
Apomorphine Hydrochloride	Water	~10 mg/mL
(-)-Stepholidine	DMSO	5 mg/mL	[3]
(-)-Stepholidine	Ethanol	1.1 mg/mL	[3]
(-)-Stepholidine	DMSO:PBS (pH 7.2) (1:6)	0.14 mg/mL	[3]
Boldine	DMSO	50 mg/mL	[4]
Boldine	Ethanol	30 mg/mL	[4]
Boldine	DMSO:PBS (pH 7.2) (1:1)	0.5 mg/mL	[5]

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment (Salt Formation)

This protocol describes how to determine the pH-dependent solubility of isocorytuberine.

• Materials:

  • Isocorytuberine

  • Series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate (B1201080) buffers)

  • Orbital shaker or magnetic stirrer

  • Centrifuge

  • HPLC or UV-Vis spectrophotometer for concentration analysis

• Methodology:

  • Add an excess amount of isocorytuberine to a known volume of each buffer solution in separate vials.

  • Seal the vials and place them in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C).

  • Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure saturation.

  • After equilibration, centrifuge the samples to pellet the undissolved solid.

  • Carefully withdraw an aliquot from the supernatant and dilute it with an appropriate solvent.

  • Determine the concentration of isocorytuberine in the diluted supernatant using a validated analytical method (HPLC or UV-Vis).

  • Plot the solubility of isocorytuberine as a function of pH.

Protocol 2: Solubility Enhancement using Co-solvents

This protocol outlines a method to evaluate the effect of co-solvents on isocorytuberine solubility.

• Materials:

  • Isocorytuberine

  • Water-miscible co-solvents (e.g., ethanol, propylene (B89431) glycol, polyethylene (B3416737) glycol 400)

  • Deionized water

  • Orbital shaker

  • Centrifuge

  • HPLC or UV-Vis spectrophotometer

• Methodology:

  • Prepare a series of co-solvent/water mixtures at different volume ratios (e.g., 10%, 20%, 30%, 40%, 50% v/v co-solvent in water).

  • Add an excess amount of isocorytuberine to each co-solvent mixture.

  • Follow steps 2-6 from Protocol 1 to determine the solubility in each mixture.

  • Plot the solubility of isocorytuberine against the percentage of co-solvent.

Visualizations

Below are diagrams illustrating key experimental workflows for improving isocorytuberine solubility.

Caption: Workflow for pH-Dependent Solubility Determination.

Caption: Workflow for Co-solvent Solubility Study.

Caption: Logical Relationships for Improving Isocorytuberine Solubility.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Corytuberine [drugfuture.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Isocorytuberine in DMSO: A Technical Guide to Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the stability and handling of isocorytuberine in DMSO stock solutions. By addressing common challenges and questions, this guide aims to ensure the integrity and reproducibility of your experiments.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	Rapid change in solvent polarity from organic DMSO to an aqueous environment. Isocorytuberine, like many organic small molecules, is less soluble in aqueous solutions.	- Perform a stepwise dilution: First, create an intermediate dilution in a small volume of the aqueous buffer before adding it to the final volume. - Ensure thorough mixing during dilution by gentle vortexing or pipetting. - Consider lowering the final working concentration of isocorytuberine. - For in vitro assays, a slightly higher final DMSO concentration (generally below 0.5%) may be tolerated by cells, but must be validated. Always include a vehicle control with the identical DMSO concentration.[1][2]
Inconsistent experimental results	This may stem from degradation of the isocorytuberine stock solution, inaccurate concentration, or effects of repeated freeze-thaw cycles.[3]	- Prepare fresh stock solutions and single-use aliquots to avoid multiple freeze-thaw cycles.[4] - Verify the concentration of your stock solution, if possible, using a spectrophotometer or HPLC.[3] - Ensure the powder was fully dissolved in DMSO during initial stock preparation.
Visible color change or particulate matter in the DMSO stock solution	This could indicate chemical degradation or contamination of the stock solution.	- Discard the solution and prepare a fresh stock from solid isocorytuberine. - Always use high-purity, anhydrous DMSO to minimize water-related degradation.[3] - Store stock solutions protected from light to prevent photo-degradation.[5][6][7]

Frequently Asked Questions (FAQs)

1. What is the recommended storage temperature for isocorytuberine DMSO stock solutions?

For long-term storage, it is best to store isocorytuberine DMSO stock solutions at -20°C or -80°C.[3][4] For storage periods extending beyond a few months, -80°C is the preferred temperature to minimize the rate of potential degradation.

2. How many times can I freeze-thaw my isocorytuberine stock solution?

To maintain the integrity of your stock solution, it is highly recommended to aliquot the stock into single-use volumes after preparation. This practice helps to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.[4] While some studies on other compounds have shown stability over a limited number of freeze-thaw cycles, minimizing them is a general best practice.[8][9][10]

3. How long can I expect my isocorytuberine stock solution to be stable?

4. What grade of DMSO should I use?

It is crucial to use anhydrous, high-purity DMSO (≥99.9%). The presence of water in DMSO can facilitate the hydrolysis of susceptible compounds, leading to degradation.[3][8][9]

5. How can I protect my isocorytuberine stock solution from degradation?

To protect your stock solution from degradation, follow these key practices:

• Use high-purity, anhydrous DMSO. [3]

• Store at low temperatures (-20°C or -80°C).[3][4]

• Protect from light by using amber vials or by wrapping clear vials in aluminum foil.[5][7]

• Aliquot into single-use volumes to minimize freeze-thaw cycles.[4]

• For maximal stability, particularly for very long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen before sealing to minimize oxidation.[7]

Experimental Protocols

Protocol for Preparing Isocorytuberine DMSO Stock Solutions

• Before opening the vial of solid isocorytuberine, allow it to equilibrate to room temperature to prevent condensation of atmospheric moisture.

• Weigh the desired amount of isocorytuberine powder in a sterile environment.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10 mM).

• Ensure complete dissolution by vortexing or using an ultrasonic bath. Gentle warming to 37°C can also aid dissolution.

• Once fully dissolved, immediately aliquot the stock solution into single-use, tightly sealed vials.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Assessing the Stability of Isocorytuberine in DMSO

This protocol outlines a general method using High-Performance Liquid Chromatography (HPLC) to evaluate the stability of isocorytuberine over time.

Materials:

• Isocorytuberine DMSO stock solution (prepared as described above)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid or other suitable mobile phase modifier

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

Procedure:

• Initial Analysis (Time Zero):

  • Thaw a freshly prepared aliquot of the isocorytuberine stock solution at room temperature.

  • Prepare a sample for injection by diluting the stock solution to an appropriate concentration with the mobile phase.

  • Inject this sample into the HPLC system to obtain the initial purity profile and peak area of isocorytuberine.

• Storage:

  • Store the remaining aliquots at the desired temperatures for stability testing (e.g., -80°C, -20°C, 4°C, and room temperature).

• Subsequent Time Points:

  • At predetermined intervals (e.g., 1, 3, 6, and 12 months), retrieve one aliquot from each storage temperature.

• Sample Preparation and Analysis:

  • Thaw the aliquot at room temperature and prepare it for injection as in step 1.

  • Analyze the sample using the same validated HPLC method.

• Data Analysis:

  • Compare the peak area of isocorytuberine at each time point to the initial peak area (Time Zero).

  • Calculate the percentage of intact isocorytuberine remaining.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

Visualizations

Caption: Workflow for preparing and assessing the stability of isocorytuberine.

Caption: Key factors impacting the stability of isocorytuberine in DMSO.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. captivatebio.com [captivatebio.com]
• 5. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total nutritional supplements [naturtotalshop.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Isocorytuberine Stability in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the potential degradation of Isocorytuberine in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Isocorytuberine and why is its stability in cell culture a concern?

Isocorytuberine is a natural alkaloid compound that has been isolated from various plants. Like many small molecules, its stability in the complex environment of cell culture media can be a concern. Degradation can lead to a decrease in the effective concentration of the compound, potentially causing inconsistent experimental results and inaccurate interpretation of its biological effects.

Q2: What are the primary factors that can lead to the degradation of Isocorytuberine in cell culture media?

Several factors can influence the stability of Isocorytuberine in cell culture media:

• pH: The pH of the culture medium can significantly impact the chemical stability of alkaloids. While aporphine (B1220529) alkaloids are generally reported to be stable at physiological pH, deviations can promote degradation.[1]

• Temperature: Standard cell culture incubation temperatures (37°C) can accelerate the degradation of thermally sensitive compounds.

• Light Exposure: Many alkaloids are sensitive to light. Prolonged exposure to ambient or even incubator light can lead to photodegradation.

• Media Components: Components within the cell culture medium, such as reactive amino acids, vitamins, or the presence of serum proteins, can interact with and degrade Isocorytuberine.

• Enzymatic Degradation: If working with cell lines that have metabolic activity, cellular enzymes could potentially metabolize the compound.

Q3: How can I prepare and store Isocorytuberine stock solutions to maximize stability?

To ensure the stability of your Isocorytuberine stock solution, follow these best practices:

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing high-concentration stock solutions of poorly water-soluble compounds.[2]

• Storage Conditions: Store stock solutions at -20°C or -80°C to minimize degradation.[2] It is highly recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2]

• Light Protection: For light-sensitive compounds, store stock solutions in amber vials or wrap vials in aluminum foil to protect them from light.[2]

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with Isocorytuberine in cell culture.

Problem	Possible Cause(s)	Troubleshooting Steps
Inconsistent or weaker than expected biological activity.	Degradation of Isocorytuberine in the culture medium.	1. Perform a stability study: Determine the half-life of Isocorytuberine in your specific cell culture medium under your experimental conditions (see Experimental Protocol section).2. Replenish the compound: If significant degradation is observed, consider replenishing the media with freshly prepared Isocorytuberine at regular intervals (e.g., every 24 hours).3. Optimize storage: Ensure your stock solution is stored correctly (see Q3 in FAQs).
High variability between experimental replicates.	Inconsistent compound concentration due to degradation or handling.	1. Standardize procedures: Ensure consistent timing for media changes and compound addition.2. Use fresh dilutions: Prepare working solutions of Isocorytuberine immediately before each experiment from a stable stock solution.3. Minimize light exposure: Protect plates and media containing Isocorytuberine from light as much as possible.
Precipitation of the compound in the cell culture medium.	Poor solubility of Isocorytuberine at the working concentration.	1. Lower the final concentration: Test a range of concentrations to find the highest soluble concentration.2. Adjust solvent concentration: A slight increase in the final DMSO concentration (e.g., up to 0.5%) might improve solubility, but always include a vehicle control.[2] 3. Pre-warm the media: Adding the compound to pre-warmed media can sometimes help with solubility.

Experimental Protocols

Protocol 1: Assessing the Stability of Isocorytuberine in Cell Culture Media via HPLC

This protocol outlines a method to determine the stability of Isocorytuberine in a specific cell culture medium over time.

Materials:

• Isocorytuberine

• DMSO (cell culture grade)

• Your specific cell culture medium (e.g., DMEM) with and without serum

• Sterile, low-protein-binding microcentrifuge tubes or a 96-well plate

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other appropriate modifier for your HPLC method)

Procedure:

• Prepare a 10 mM stock solution of Isocorytuberine in DMSO.

• Prepare your experimental cell culture medium. It is advisable to test stability in both the presence and absence of serum if it is part of your culture system.

• Spike the medium with Isocorytuberine to your final working concentration (e.g., 10 µM). Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%).

• Aliquot the Isocorytuberine-containing medium into sterile, low-protein-binding tubes or a 96-well plate.

• Incubate the samples under your standard cell culture conditions (e.g., 37°C, 5% CO2).

• Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours). The 0-hour time point serves as your initial concentration reference.

• At each time point, immediately process the samples for HPLC analysis. This may involve protein precipitation by adding cold acetonitrile, followed by centrifugation to remove precipitated proteins.

• Analyze the supernatant by a validated HPLC method to quantify the remaining concentration of Isocorytuberine.

• Calculate the percentage of Isocorytuberine remaining at each time point relative to the 0-hour sample.

Data Presentation:

The results of the stability study can be summarized in a table similar to the one below.

Time (hours)	Isocorytuberine Concentration (µM)	% Remaining
0	10.0	100%
2	9.5	95%
4	9.1	91%
8	8.2	82%
24	6.5	65%
48	4.3	43%
72	2.1	21%

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the experimental conditions.

Visualizations

Caption: Workflow for assessing Isocorytuberine stability.

Caption: Decision tree for troubleshooting instability.

References

• 1. Ultraviolet-visible study on acid-base equilibria of aporphine alkaloids with antiplasmodial and antioxidant activities from Alseodaphne corneri and Dehaasia longipedicellata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Isocorytuberine Assay Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the precipitation of Isocorytuberine in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Isocorytuberine and why is it prone to precipitation?

A1: Isocorytuberine (CAS No: 6870-51-5) is a naturally occurring aporphine (B1220529) alkaloid.[1] Like many alkaloids, it is a basic compound, with a predicted pKa value for the structurally similar compound Corytuberine being approximately 9.20. This means that at a neutral pH (around 7), Isocorytuberine exists predominantly in its free base form, which is often poorly soluble in aqueous solutions. Precipitation is a common issue when a concentrated stock solution of a hydrophobic compound, typically in an organic solvent like DMSO, is diluted into an aqueous assay buffer.

Q2: I observed a precipitate after diluting my Isocorytuberine DMSO stock into my aqueous assay buffer. What are the immediate steps I should take?

A2: Immediate precipitation upon dilution, often called "crashing out," is usually due to the rapid change in solvent polarity. Here are the first things to check and try:

• Lower the Final Concentration: You may be exceeding the aqueous solubility limit of Isocorytuberine. Try reducing the final concentration in your assay.

• Optimize Your Dilution Technique: Instead of adding the DMSO stock directly to the full volume of buffer, try a stepwise or serial dilution. Also, adding the stock solution slowly while vortexing the buffer can help prevent localized high concentrations that lead to precipitation.

• Adjust the pH of Your Buffer: Since Isocorytuberine is a basic compound, lowering the pH of your assay buffer (e.g., to pH 6.0-6.5) can increase its solubility by promoting the formation of the more soluble protonated form.

Q3: Can the composition of my assay buffer contribute to the precipitation of Isocorytuberine?

A3: Yes, the buffer composition can significantly impact the solubility of your compound. High salt concentrations in some buffers can decrease the solubility of organic compounds through a "salting-out" effect. If you suspect this is an issue, consider using a buffer with a lower ionic strength.

Q4: Should I be concerned about the final concentration of DMSO in my assay?

A4: Absolutely. While DMSO is an excellent solvent for many organic compounds, it can be toxic to cells and interfere with assay components at higher concentrations. For most cell-based assays, the final DMSO concentration should be kept below 0.5%, and ideally below 0.1%. Always include a vehicle control with the same final DMSO concentration in your experiments to account for any solvent effects.

Troubleshooting Guides

Problem 1: Isocorytuberine precipitates immediately upon dilution into aqueous buffer.

Cause: This is likely due to "solvent shock," where the rapid change from a high-concentration organic solvent (DMSO) to an aqueous buffer causes the compound to exceed its solubility limit and precipitate.

Solutions:

Solution	Description	Expected Outcome
Stepwise Dilution	Instead of a single large dilution, perform serial dilutions of the DMSO stock into the aqueous buffer.	Gradual decrease in solvent polarity, preventing the compound from crashing out of solution.
Vortexing During Dilution	Add the DMSO stock solution dropwise into the vortex of the assay buffer to ensure rapid and uniform mixing.	Prevents localized high concentrations of the compound, facilitating better dissolution.
Lower Final Concentration	Reduce the final concentration of Isocorytuberine in your assay.	The final concentration will be below the compound's aqueous solubility limit, resulting in a clear solution.
pH Adjustment	Lower the pH of the assay buffer to a mildly acidic range (e.g., 6.0-6.8).	Increased protonation of the basic Isocorytuberine molecule, leading to higher aqueous solubility.

Problem 2: Isocorytuberine solution is initially clear but a precipitate forms over time.

Cause: The initial concentration may be in a supersaturated state (kinetic solubility), which is thermodynamically unstable and leads to precipitation over time as the system equilibrates.

Solutions:

Solution	Description	Expected Outcome
Reduce Working Concentration	Lower the final concentration of Isocorytuberine to a level that is thermodynamically stable in the assay buffer.	The compound remains in solution for the duration of the experiment.
Incorporate Solubilizing Agents	Add a low concentration of a non-ionic surfactant (e.g., Tween-20, Triton X-100) or a carrier protein (e.g., Bovine Serum Albumin - BSA) to the assay buffer.	Increased apparent solubility of the hydrophobic compound.
Use a Co-solvent System	Introduce a small percentage of a water-miscible organic co-solvent (e.g., ethanol, propylene (B89431) glycol) into the final assay buffer.	Enhanced solubilization of Isocorytuberine.

Experimental Protocols

Protocol 1: Kinetic Solubility Assay of Isocorytuberine using UV-Vis Spectrophotometry

Objective: To determine the kinetic solubility of Isocorytuberine in a specific aqueous buffer.

Materials:

• Isocorytuberine

• Anhydrous DMSO

• Aqueous assay buffer (e.g., PBS, pH 7.4)

• UV-transparent 96-well plates

• Multichannel pipette

• Plate reader with UV-Vis capabilities

Procedure:

• Prepare a high-concentration stock solution of Isocorytuberine in DMSO (e.g., 10 mM).

• Create a standard curve: Prepare a series of dilutions of the Isocorytuberine stock solution in DMSO. Then, further dilute these standards in the assay buffer to concentrations that will be used in the assay. Ensure the final DMSO concentration is the same in all standards.

• Prepare test samples: In a 96-well plate, add a small volume of the Isocorytuberine DMSO stock to the aqueous assay buffer to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Prepare each concentration in triplicate.

• Incubate: Cover the plate and incubate at room temperature for a set period (e.g., 2 hours) with gentle shaking.

• Measure Absorbance: After incubation, visually inspect for precipitation. Measure the absorbance of the supernatant at the λmax of Isocorytuberine.

• Data Analysis: Compare the absorbance of the test samples to the standard curve to determine the concentration of dissolved Isocorytuberine. The highest concentration that remains in solution is the kinetic solubility.

Protocol 2: Potentiometric Titration for pKa Determination of Isocorytuberine

Objective: To experimentally determine the pKa of Isocorytuberine.

Materials:

• Isocorytuberine

• 0.1 M HCl solution

• 0.1 M NaOH solution

• Calibrated pH meter and electrode

• Stir plate and stir bar

• Buret

Procedure:

• Prepare Isocorytuberine solution: Dissolve a known amount of Isocorytuberine in a known volume of deionized water to make a solution of approximately 1 mM. A small amount of co-solvent may be needed for initial dissolution.

• Acidify the solution: Add a sufficient amount of 0.1 M HCl to the Isocorytuberine solution to lower the pH to around 2. This will ensure that the Isocorytuberine is fully protonated.

• Titrate with base: Slowly titrate the acidified Isocorytuberine solution with 0.1 M NaOH. Record the pH after each addition of NaOH.

• Generate titration curve: Plot the pH values against the volume of NaOH added.

• Determine pKa: The pKa is the pH at the half-equivalence point, which is the point on the titration curve where half of the Isocorytuberine has been neutralized. This corresponds to the midpoint of the steepest part of the curve.

Visualizations

Caption: Troubleshooting workflow for Isocorytuberine precipitation.

Caption: Experimental workflow for solubility characterization.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming Isocorytuberine Off-Target Effects in Cell Lines

Notice to Researchers: The following technical support guide has been compiled based on general principles of small molecule inhibitor troubleshooting and publicly available information. However, specific data regarding the off-target effects, mechanism of action, and precise signaling pathways of Isocorytuberine (ICT) is limited in the current scientific literature. The information provided herein is intended as a general framework for addressing potential off-target effects and should be adapted and validated for your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern when using Isocorytuberine (ICT)?

Off-target effects refer to the interactions of a drug or compound, such as Isocorytuberine, with molecules other than its intended biological target. These unintended interactions can lead to a variety of issues in experimental settings, including:

• Misinterpretation of Results: Attributing an observed phenotype to the inhibition of the intended target when it is actually caused by an off-target effect.

• Cellular Toxicity: Unintended interactions can disrupt normal cellular processes, leading to cytotoxicity that is unrelated to the primary mechanism of action.

Given that the complete off-target profile of Isocorytuberine is not well-documented, it is crucial for researchers to be aware of and control for these potential confounding factors.

Q2: I'm observing a phenotype in my cell line after ICT treatment, but I'm not sure if it's an on-target or off-target effect. How can I begin to investigate this?

Distinguishing between on-target and off-target effects is a critical step in validating your experimental findings. Here are some initial strategies:

• Dose-Response Analysis: Perform a comprehensive dose-response experiment. On-target effects are typically observed at lower concentrations of the inhibitor, while off-target effects may only appear at higher concentrations.

• Use of Structurally Unrelated Inhibitors: If other inhibitors for the intended target of ICT are known and are structurally different, their use can help validate your observations. If a different inhibitor produces the same phenotype, it strengthens the evidence for an on-target effect.

• Genetic Knockdown/Knockout: The most definitive way to validate an on-target effect is to use genetic approaches like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the intended target protein. If the phenotype of the genetic knockdown/knockout matches the phenotype observed with ICT treatment, it strongly suggests an on-target mechanism.

Q3: What are some common experimental artifacts to consider when working with ICT?

Besides direct off-target interactions, other experimental factors can lead to misleading results:

• Compound Purity and Stability: Ensure the purity of your ICT stock and verify its stability under your experimental conditions (e.g., in cell culture media). Degradation products may have their own biological activities.

• Solvent Effects: The solvent used to dissolve ICT (e.g., DMSO) can have biological effects on its own, especially at higher concentrations. Always include a vehicle-only control in your experiments.

• Cell Line Specificity: The expression levels of on- and off-target proteins can vary significantly between different cell lines. An effect observed in one cell line may not be present in another.

Troubleshooting Guides

Issue 1: Unexpected or High Levels of Cytotoxicity

Symptom: You observe significant cell death at concentrations where you expect to see a specific biological effect, not widespread toxicity.

Possible Causes:

• Off-target toxicity: ICT may be hitting one or more essential proteins, leading to cell death.

• On-target toxicity: Inhibition of the primary target itself might be lethal to the cells.

• Compound precipitation: At high concentrations, the compound may come out of solution and cause non-specific stress to the cells.

Troubleshooting Steps:

• Determine the IC50 for Cytotoxicity: Perform a cytotoxicity assay (e.g., MTT, LDH release) over a wide range of ICT concentrations to determine the concentration at which 50% of the cells are killed (IC50). This will help you define a non-toxic working concentration range for your functional assays.

• Microscopic Examination: Visually inspect the cells under a microscope for any signs of compound precipitation at the concentrations you are using.

• Rescue Experiment: If you have a resistant mutant of the intended target or can overexpress the wild-type target, a rescue experiment can help determine if the toxicity is on-target. If overexpression of the target rescues the cells from ICT-induced death, the toxicity is likely on-target.

Issue 2: Inconsistent or Non-Reproducible Results

Symptom: The biological effects of ICT vary between experiments.

Possible Causes:

• Variability in Cell Culture: Differences in cell passage number, confluency, or overall health can affect their response to treatment.

• Inconsistent Compound Handling: Variations in the preparation of ICT stock solutions or working dilutions can lead to inconsistent effective concentrations.

• Assay Variability: The experimental assay itself may have inherent variability.

Troubleshooting Steps:

• Standardize Cell Culture Practices: Use cells within a defined passage number range and ensure consistent seeding densities and confluency at the time of treatment.

• Prepare Fresh Dilutions: Prepare fresh working dilutions of ICT from a validated stock solution for each experiment.

• Include Proper Controls: Always include positive and negative controls in your assays to monitor for consistency and to have a baseline for comparison.

Data Presentation

Due to the limited availability of specific quantitative data for Isocorytuberine in the public domain, the following table is a template that researchers should aim to generate for their specific cell lines of interest.

Table 1: Template for Isocorytuberine (ICT) Activity Profile in Various Cell Lines

Cell Line	Primary Target Expression (Relative Units)	ICT IC50 (On-Target Effect) (µM)	ICT IC50 (Cytotoxicity) (µM)	Therapeutic Index (Cytotoxicity IC50 / On-Target IC50)
e.g., MCF-7	++	[To be determined]	[To be determined]	[To be calculated]
e.g., A549	+	[To be determined]	[To be determined]	[To be calculated]
e.g., HEK293	-	[To be determined]	[To be determined]	[To be calculated]

Experimental Protocols

Protocol 1: Determining the Cytotoxic Profile of Isocorytuberine using an MTT Assay

Objective: To determine the concentration of ICT that causes 50% inhibition of cell viability (IC50) in a specific cell line.

Materials:

• Isocorytuberine (ICT)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Plate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of ICT in complete medium. Remove the medium from the wells and add 100 µL of the ICT dilutions. Include wells with vehicle control (e.g., DMSO at the same final concentration as the highest ICT concentration) and untreated control wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the ICT concentration and use a non-linear regression model to determine the IC50 value.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams are conceptual and illustrate general workflows and signaling pathways that may be relevant when investigating the effects of a small molecule inhibitor like Isocorytuberine. These are not specific to ICT due to the lack of available data.

Caption: A general experimental workflow for investigating the effects of Isocorytuberine.

Caption: A hypothetical signaling pathway illustrating on-target and potential off-target effects.

Technical Support Center: Managing Aporphine Alkaloid Toxicity in Animal Models

Frequently Asked Questions (FAQs)

Q1: What are the potential signs of toxicity to monitor for when administering a novel aporphine (B1220529) alkaloid to animal models?

A1: While specific signs for isocorytuberine are undocumented, related aporphine alkaloids and other isoquinoline (B145761) alkaloids can induce a range of adverse effects. Researchers should closely monitor animals for the following potential signs of toxicity:

• Neurological: Sedation, lethargy, tremors, ataxia (impaired coordination), muscle paralysis, and in severe cases, convulsions. Some Corydalis alkaloids are known to have narcotic and muscle-paralyzing effects.

• Cardiovascular: Changes in heart rate (bradycardia or tachycardia), arrhythmias, and hypotension.

• Gastrointestinal: Diarrhea, constipation, and changes in food and water intake.

• General: Weight loss, ruffled fur, hunched posture, and decreased activity.

Q2: How can I determine a safe starting dose for an in vivo study with a novel aporphine alkaloid like isocorytuberine?

A2: A dose-ranging study is crucial to determine the maximum tolerated dose (MTD) and potential toxic doses. A common approach is the "Up-and-Down" procedure or a fixed-dose method to minimize animal use while still obtaining meaningful data. It is advisable to start with a very low dose, based on in vitro cytotoxicity data (e.g., IC50 values) if available, and escalate the dose in subsequent cohorts of animals.

Q3: What should I do if an animal shows signs of acute toxicity after administration?

A3: Immediate supportive care is paramount. The specific actions will depend on the observed signs:

• Seizures: Administer an anticonvulsant such as diazepam, as per your institution's approved veterinary protocols.

• Respiratory Depression: Provide respiratory support, which may include supplemental oxygen or mechanical ventilation in a specialized facility.

• Hypotension: Administer intravenous fluids to manage blood pressure.

• General Distress: Ensure the animal is kept warm and comfortable.

In all cases of severe adverse events, the animal should be humanely euthanized according to the approved institutional guidelines to prevent further suffering.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected high mortality at a presumed low dose.	- Incorrect dose calculation or preparation.- High sensitivity of the specific animal strain.- Contamination of the test compound.	- Verify all dose calculations and the concentration of the dosing solution.- Review the literature for the known sensitivity of the animal strain to similar compounds.- Ensure the purity of the compound through analytical methods (e.g., HPLC, NMR).
Significant weight loss in the treatment group compared to controls.	- Decreased food and water intake due to malaise.- Direct gastrointestinal toxicity.- Systemic toxicity affecting metabolism.	- Monitor food and water consumption daily.- Consider providing palatable, high-energy food supplements.- Perform clinical chemistry and hematology to assess organ function.
Inconsistent or variable toxic responses within the same dose group.	- Inconsistent administration technique (e.g., variable gavage placement).- Individual animal differences in metabolism.- Stress-related factors in animal housing.	- Ensure all personnel are properly trained in the administration technique.- Increase the number of animals per group to account for individual variability.- Standardize housing conditions and minimize environmental stressors.

Experimental Protocols

General Protocol for an Acute Oral Toxicity Study (Up-and-Down Procedure)

This protocol is a generalized guideline and should be adapted based on the specific compound and institutional regulations.

• Animal Model: Select a relevant rodent species and strain (e.g., Sprague-Dawley rats or ICR mice), typically using a single sex for the initial study.

• Acclimatization: Allow animals to acclimate to the facility for at least 5 days before the study begins.

• Dose Preparation: Prepare a clear dosing solution or a homogenous suspension of the test article in a suitable vehicle (e.g., sterile water, saline, or a 0.5% methylcellulose (B11928114) solution).

• Initial Dosing: Administer a single oral dose to one animal at a starting dose level selected based on available in vitro data or the toxicity of structurally similar compounds.

• Observation: Observe the animal for signs of toxicity continuously for the first 4 hours, and then periodically for up to 14 days. Record all clinical signs, body weight changes, and mortality.

• Dose Adjustment:

  • If the animal survives, the dose for the next animal is increased by a fixed factor (e.g., 1.5x or 2x).

  • If the animal dies, the dose for the next animal is decreased by the same factor.

• Termination: The study is terminated when a sufficient number of dose reversals have occurred to allow for the calculation of the LD50.

• Necropsy: Perform a gross necropsy on all animals at the end of the study to identify any visible organ abnormalities.

Visualizations

Potential Signaling Pathways in Aporphine Alkaloid-Induced Cytotoxicity

Caption: Potential signaling pathways involved in aporphine alkaloid-induced cytotoxicity.

Experimental Workflow for Investigating Toxicity of a Novel Compound

Caption: A typical experimental workflow for assessing the toxicity of a novel compound in animal models.

Technical Support Center: Enhancing Bioavailability of Poorly Soluble Natural Alkaloids (e.g., Isocorytuberine) for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the low bioavailability of poorly soluble natural alkaloids, such as Isocorytuberine.

Frequently Asked Questions (FAQs)

Q1: What is bioavailability and why is it crucial for in vivo studies of natural alkaloids like Isocorytuberine?

A: Bioavailability refers to the fraction of an administered drug that reaches the systemic circulation in an unchanged form. It is a critical parameter in pharmacology because it determines the dose required to achieve a therapeutic concentration at the target site. For natural products that show promising activity in laboratory tests (in vitro), poor bioavailability can lead to a lack of efficacy in living organisms (in vivo), making it a pivotal hurdle in the drug development process.

Q2: My natural alkaloid is highly active in vitro but shows no efficacy in my animal models. What are the likely reasons?

A: A significant discrepancy between in vitro activity and in vivo efficacy is a common challenge in natural product research.[1][2] The primary reasons are often related to the compound's poor pharmacokinetic properties, including:

• Low Aqueous Solubility: Many alkaloids are poorly soluble in water, which limits their dissolution in gastrointestinal fluids—a prerequisite for absorption.[3][4]

• Poor Intestinal Permeability: The compound may not be able to efficiently cross the intestinal wall to enter the bloodstream.

• Extensive First-Pass Metabolism: After absorption, the compound may be heavily metabolized by enzymes in the intestinal wall and liver before it can reach systemic circulation.[5]

Q3: What are the essential first steps to diagnose the bioavailability challenges of a novel alkaloid?

A: To understand the bioavailability limitations of a compound like Isocorytuberine, a systematic preclinical evaluation is necessary. This typically involves:

• Solubility Assessment: Determine the compound's solubility in aqueous buffers at different pH levels (e.g., simulated gastric and intestinal fluids).

• Permeability Assay: Use an in vitro model, such as the Caco-2 cell permeability assay, to predict its absorption across the intestinal epithelium.[6][7]

• Biopharmaceutics Classification System (BCS) Categorization: Based on solubility and permeability data, the compound can be categorized according to the BCS, which helps in selecting an appropriate strategy for bioavailability enhancement.[8] Compounds in Class II (low solubility, high permeability) and Class IV (low solubility, low permeability) are particularly challenging.[8]

Q4: What are the most common formulation strategies to improve the oral bioavailability of poorly soluble alkaloids?

A: Several formulation techniques can be employed to overcome the challenges of poor solubility and enhance oral bioavailability.[9][10] Key strategies include:

• Particle Size Reduction: Increasing the surface area of the drug by reducing particle size (micronization or nanosizing) can improve the dissolution rate.[3][8][11]

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier at a molecular level to form an amorphous solid dispersion can significantly enhance solubility and dissolution.[12][13]

• Lipid-Based Formulations: Encapsulating the drug in lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubilization in the gut and facilitate absorption via the lymphatic pathway.[14][15]

• Complexation: Using complexing agents like cyclodextrins to form inclusion complexes can increase the aqueous solubility of the guest drug molecule.[3][16]

Troubleshooting Guides

Problem 1: The compound has very low aqueous solubility.

Q: My alkaloid precipitates out of solution in aqueous buffers. How can I improve its solubility for experimental testing?

A: Improving aqueous solubility is the first critical step. The choice of technique depends on the physicochemical properties of your compound and the desired application.

Technique	Principle	Best Suited For
Particle Size Reduction (Micronization/Nanonization)	Increases the surface-area-to-volume ratio, which enhances the dissolution rate according to the Noyes-Whitney equation.[8][14]	BCS Class II compounds where dissolution rate is the limiting factor.
pH Modification	For ionizable compounds, adjusting the pH of the vehicle to form a soluble salt can increase solubility.[17]	Weakly acidic or basic compounds. Care must be taken to avoid precipitation upon entering the different pH of the gut.[17]
Amorphous Solid Dispersions	The drug is molecularly dispersed in a hydrophilic polymer matrix in a high-energy amorphous state, which has higher apparent solubility than the stable crystalline form.[13]	Crystalline compounds with high melting points that are difficult to dissolve.
Complexation with Cyclodextrins	The hydrophobic alkaloid (guest) is encapsulated within the hydrophobic cavity of a cyclodextrin (B1172386) (host), forming a water-soluble inclusion complex.[3][16]	Molecules that fit sterically into the cyclodextrin cavity.
Co-solvency	The addition of a water-miscible organic solvent (co-solvent) to the aqueous vehicle reduces the polarity of the solvent, thereby increasing the solubility of a nonpolar drug.[17]	Preclinical formulations for initial in vivo screening; less common for final dosage forms due to potential toxicity of solvents.[8]
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine oil-in-water emulsion upon gentle agitation in aqueous media (e.g., GI fluids).	Highly lipophilic (fat-soluble) compounds (BCS Class II or IV).

Problem 2: Solubility has been improved, but in vivo exposure remains low.

Q: I have developed a formulation that improves my compound's solubility, but the plasma concentrations in my animal study are still negligible. What is the next step?

A: If solubility is no longer the primary issue, poor intestinal permeability or significant efflux by transporters may be limiting absorption.

• Actionable Step: Conduct a bi-directional Caco-2 permeability assay. This assay uses a monolayer of human intestinal cells to model the gut wall.[6]

• Interpreting the Results:

  • Apparent Permeability Coefficient (Papp): This value quantifies the rate of drug transport across the cell monolayer. A low Papp value (<1 x 10⁻⁶ cm/s) suggests poor passive absorption.

  • Efflux Ratio (ER): This is the ratio of Papp in the basolateral-to-apical direction (B-A) to the Papp in the apical-to-basolateral direction (A-B). An ER greater than 2 suggests that the compound is actively pumped out of the intestinal cells by efflux transporters like P-glycoprotein (P-gp), which can severely limit its net absorption.

Problem 3: I need to design an in vivo pharmacokinetic study for my new formulation.

Q: What are the critical design elements for a successful in vivo pharmacokinetic (PK) study to evaluate a new formulation of a poorly soluble alkaloid?

A: A well-designed PK study is essential for accurately assessing the performance of your formulation.[18] Key considerations include:

• Animal Model: Sprague-Dawley or Wistar rats are commonly used for initial PK studies due to their size and well-characterized physiology.[18][19]

• Route of Administration:

  • Oral (PO): Administer the test formulation via oral gavage to assess oral bioavailability.[20]

  • Intravenous (IV): Include an IV group to determine the absolute bioavailability (F%) by comparing the Area Under the Curve (AUC) from oral administration to that from IV administration.

• Dose Selection: The dose should be high enough to ensure plasma concentrations are above the analytical method's limit of quantification, but low enough to avoid toxicity and ensure linear pharmacokinetics.[21]

• Blood Sampling Schedule: The sampling time points must be chosen to adequately capture the absorption, distribution, and elimination phases. A typical schedule might include pre-dose (0), and 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.[18][19]

Illustrative Data Tables

Note: The following data is hypothetical and intended for illustrative purposes only.

Table 1: Physicochemical Properties of a Hypothetical Alkaloid ("Alkaloid-X")

Parameter	Value	Implication for Bioavailability
Molecular Weight	355.4 g/mol	Acceptable for oral absorption.
cLogP	4.2	High lipophilicity, suggests poor aqueous solubility.
pKa (basic)	8.5	Ionizable, solubility will be pH-dependent.
Aqueous Solubility (pH 7.4)	< 0.1 µg/mL	Very low solubility, will limit dissolution and absorption.

Table 2: Comparison of Enhancement Strategies on "Alkaloid-X" Solubility

Formulation	Solubility in Water (µg/mL)	Solubility in SIF (pH 6.8) (µg/mL)
Pure "Alkaloid-X"	< 0.1	1.5
Micronized Suspension	0.5	8.2
Solid Dispersion (1:10 drug:polymer)	45.3	120.7
SEDDS (20% drug load)	Forms emulsion	Forms emulsion (mean globule size 150 nm)

Table 3: Illustrative Pharmacokinetic Parameters of "Alkaloid-X" in Rats Following Oral Administration (10 mg/kg) of Different Formulations

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC₀₋₂₄ (ng·hr/mL)	Relative Bioavailability (%)
Aqueous Suspension	15	4.0	125	100
Micronized Suspension	42	2.0	350	280
Solid Dispersion	210	1.0	1,890	1512
SEDDS	185	1.5	1,650	1320

Experimental Protocols

Protocol 1: Kinetic Aqueous Solubility Assessment (Shake-Flask Method)

• Preparation: Prepare buffer solutions at relevant pH values (e.g., pH 2.0, 4.5, 6.8, and 7.4).

• Addition of Compound: Add an excess amount of the test compound to a known volume of each buffer in a glass vial. The solid should be visible at the bottom.

• Equilibration: Seal the vials and place them in a shaker incubator at a controlled temperature (e.g., 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sampling and Separation: After incubation, allow the vials to stand to let undissolved particles settle. Alternatively, centrifuge or filter the samples (using a filter material that does not bind the compound).

• Quantification: Dilute the clear supernatant with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

Protocol 2: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on semi-permeable filter supports (e.g., Transwell® plates) for 21 days to allow them to differentiate and form a polarized monolayer.[6]

• Monolayer Integrity Test: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use monolayers with TEER values above a pre-determined threshold (e.g., ≥200 Ω·cm²), which indicates intact tight junctions.[22]

• Transport Experiment (Apical to Basolateral - A to B):

  • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the test compound solution (at a known concentration, e.g., 10 µM) to the apical (upper) chamber.[7]

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral chamber and replace it with fresh buffer.

• Transport Experiment (Basolateral to Apical - B to A): Repeat the process but add the compound to the basolateral chamber and sample from the apical chamber to assess active efflux.

• Analysis: Quantify the compound concentration in all samples by LC-MS/MS. Calculate the Papp and Efflux Ratio.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Animal Preparation: Use male Sprague-Dawley rats (250-300g). Fast the animals overnight (12-16 hours) before dosing, with free access to water.[18]

• Formulation Administration:

  • Oral Group: Administer the prepared formulation (e.g., solid dispersion in water) at the target dose (e.g., 10 mg/kg) via oral gavage.

  • IV Group: Administer a solution of the compound in a suitable vehicle (e.g., saline with a solubilizing agent) via the tail vein.

• Blood Sampling: Collect blood samples (approx. 0.2-0.3 mL) from the tail vein or jugular vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours).[18] Collect samples into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Processing: Centrifuge the blood samples (e.g., 2000 x g for 10 min at 4°C) to separate the plasma.[18]

• Sample Storage: Store the collected plasma samples at -80°C until analysis.

• Bioanalysis: Determine the concentration of the alkaloid in the plasma samples using a validated LC-MS/MS method. Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, etc.) using appropriate software.

Visualizations

Caption: General workflow for enhancing the bioavailability of a poorly soluble natural product.

References

• 1. what extent do natural products contribute to drug discovery? [synapse.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS | Semantic Scholar [semanticscholar.org]
• 5. Influence Factors of the Pharmacokinetics of Herbal Resourced Compounds in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 7. enamine.net [enamine.net]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 15. researchgate.net [researchgate.net]
• 16. Enhanced Solubility of Alkaloids by Complexation with Polycarboxylic Materials for Controlled Release Formulations: Case of Peschiera fuchsiaefolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. globalresearchonline.net [globalresearchonline.net]
• 18. benchchem.com [benchchem.com]
• 19. Frontiers | Effects of gut microbiota dysbiosis on the metabolism and pharmacokinetics of losartan in rats: from endogenous to ceftriaxone-induced dysbiosis [frontiersin.org]
• 20. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. dctd.cancer.gov [dctd.cancer.gov]
• 22. static1.1.sqspcdn.com [static1.1.sqspcdn.com]

Technical Support Center: Isocorytuberine Dose-Response Curve Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the alkaloid isocorytuberine. Our aim is to address common challenges encountered during dose-response curve analysis and other in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is isocorytuberine and what are its known biological activities?

A1: Isocorytuberine is a natural alkaloid that can be isolated from plants such as Dicranostigma leptopodum (Maxim.) Fedde[1]. Alkaloids as a class of compounds are known for a wide range of pharmacological effects[2]. Research suggests that isocorytuberine and related compounds may possess anti-inflammatory and anticancer properties[3][4]. For instance, a related compound, isocorydine, has been shown to have anti-sepsis effects by upregulating Vitamin D receptor expression and inhibiting the NF-κB pathway[3].

Q2: I am observing a high degree of variability in my dose-response data for isocorytuberine. What are the potential causes?

A2: High variability is a common issue in cell-based assays, especially with natural products[5]. Several factors could be contributing to this:

• Compound Solubility: Isocorytuberine, like many alkaloids, may have limited solubility in aqueous solutions. Precipitation of the compound at higher concentrations can lead to inconsistent results.

• Cell Health and Passage Number: The health, density, and passage number of your cell line can significantly impact the experimental outcome. Ensure your cells are healthy and within a consistent passage range.

• Assay Conditions: Variations in incubation time, temperature, and plate type can all introduce variability.

• Compound Stability: Natural products can be unstable. Assess the stability of isocorytuberine under your specific experimental and storage conditions.

Q3: My isocorytuberine dose-response curve is not sigmoidal. What could be the reason?

A3: A non-sigmoidal dose-response curve can arise from several factors:

• Complex Mechanism of Action: Isocorytuberine may have multiple cellular targets or engage in off-target effects at different concentrations, leading to a complex dose-response relationship.

• Cytotoxicity: At higher concentrations, the compound may be causing non-specific cytotoxicity, which can distort the shape of the curve. It is advisable to run a cytotoxicity assay in parallel[5].

• Assay Interference: The compound might interfere with the assay itself (e.g., autofluorescence). Performing counter-screens with different detection methods can help identify such issues[5].

• Inappropriate Model: The chosen statistical model for curve fitting may not be appropriate for the observed data. Consider using different non-linear regression models to analyze your data[6].

Q4: How do I differentiate between a true biological effect and a false positive when screening isocorytuberine?

A4: Differentiating true hits from false positives is a critical step in drug discovery. Here are some strategies:

• Orthogonal Assays: Confirm the activity of isocorytuberine in a secondary, mechanistically different assay.

• Counter-Screens: As mentioned, use counter-screens to rule out assay interference[5].

• Structure-Activity Relationship (SAR) Studies: If available, test structurally related analogs of isocorytuberine. A consistent activity profile can increase confidence in the hit.

• Cytotoxicity Profiling: Ensure that the observed effect is not simply a result of cell death by performing a cytotoxicity assay[5].

Troubleshooting Guides

Issue 1: Poor Reproducibility of IC50/EC50 Values

Possible Cause	Recommended Action
Compound Precipitation	Visually inspect wells for precipitation under a microscope. Prepare fresh stock solutions and consider using a different solvent or a lower concentration range.
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding. Use a calibrated multichannel pipette and follow a consistent seeding pattern across plates.
Edge Effects in Microplates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to maintain humidity.
Variability in Reagent Addition	Use automated liquid handlers for reagent addition if available. If performing manually, ensure consistent timing and technique.

Issue 2: Unexpected or Biphasic Dose-Response Curve

Possible Cause	Recommended Action
Off-Target Effects	At high concentrations, isocorytuberine might be hitting secondary targets. Lower the maximum concentration tested.
Compound Aggregation	Include a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to prevent compound aggregation[5].
Cellular Efflux Pumps	The compound may be actively transported out of the cells. Co-incubate with known efflux pump inhibitors to see if the potency increases.
Hormesis	The compound may have a stimulatory effect at low doses and an inhibitory effect at high doses. If this is observed consistently, it may be a true biological phenomenon.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of isocorytuberine in complete growth medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve using a non-linear regression model to determine the IC50 value.

Quantitative Data Summary

The following table presents hypothetical IC50 values for isocorytuberine against various cancer cell lines, as might be determined from a series of cell viability assays.

Cell Line	Cancer Type	Isocorytuberine IC50 (µM)
A549	Lung Carcinoma	15.2 ± 2.1
MCF-7	Breast Adenocarcinoma	28.5 ± 3.5
HeLa	Cervical Cancer	19.8 ± 2.9
HepG2	Hepatocellular Carcinoma	22.1 ± 3.2

Visualizations

Experimental Workflow for Dose-Response Analysis

Caption: Workflow for determining the IC50 of isocorytuberine.

Hypothetical Signaling Pathway for Isocorytuberine's Anti-Inflammatory Effect

Based on the mechanism of the related compound isocorydine, a potential anti-inflammatory signaling pathway for isocorytuberine is proposed below.

Caption: Proposed anti-inflammatory pathway of isocorytuberine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Research progress of sophoridine's pharmacological activities and its molecular mechanism: an updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Anti-Sepsis Effect of Isocorydine Screened from Guizhou Ethnic Medicine is Closely Related to Upregulation of Vitamin D Receptor Expression and Inhibition of NFκB p65 Translocation into the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. Dose–response relationship - Wikipedia [en.wikipedia.org]

Technical Support Center: Isocorytuberine Treatment and Cell Line Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding cell line resistance to Isocorytuberine treatment. All experimental protocols and data are derived from established methodologies in cancer drug resistance studies.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, initially sensitive to Isocorytuberine, is now showing reduced responsiveness. What is the likely cause?

A1: This phenomenon is likely due to the development of acquired resistance. Cancer cells can adapt to the presence of a drug over time through various molecular mechanisms, leading to decreased sensitivity. This is a common occurrence in cancer research and therapy.

Q2: How can I confirm that my cell line has developed resistance to Isocorytuberine?

A2: The most direct method to confirm resistance is to compare the half-maximal inhibitory concentration (IC50) of Isocorytuberine in your treated cell line with that of the parental (sensitive) cell line. A significant increase in the IC50 value indicates the development of resistance.[1][2]

Q3: What are the potential molecular mechanisms behind Isocorytuberine resistance?

A3: While specific mechanisms for Isocorytuberine are still under investigation, resistance to similar compounds and chemotherapy, in general, can be attributed to several factors:[3][4][5][6][7]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporter proteins, such as P-glycoprotein (P-gp), which actively pump the drug out of the cell.

• Alterations in Drug Target: Mutations or modifications in the molecular target of Isocorytuberine that reduce its binding affinity.

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to circumvent the effects of Isocorytuberine. For instance, if Isocorytuberine inhibits the MAPK pathway, cells might upregulate the PI3K/Akt pathway to promote survival.[8][9]

• Enhanced DNA Damage Repair: If Isocorytuberine induces DNA damage, resistant cells may have an enhanced capacity to repair this damage.[3][4][5]

• Inhibition of Apoptosis: Upregulation of anti-apoptotic proteins (e.g., Bcl-2) or downregulation of pro-apoptotic proteins (e.g., Bax) can make cells less susceptible to drug-induced cell death.[3][6]

Q4: What are the initial troubleshooting steps if I suspect Isocorytuberine resistance?

A4:

• Confirm Resistance: Perform a dose-response assay (e.g., MTT assay) to determine and compare the IC50 values of the parental and suspected resistant cell lines.[1][2]

• Cell Line Authentication: Ensure the identity of your cell line through methods like Short Tandem Repeat (STR) profiling to rule out cross-contamination.

• Mycoplasma Testing: Check for mycoplasma contamination, as it can significantly alter cellular responses to drugs.[2]

• Compound Integrity: Verify the concentration and stability of your Isocorytuberine stock solution.

• Review Culture Practices: Inconsistent passaging, prolonged culture periods, or contamination can lead to phenotypic changes in cell lines.[2][10] It is recommended to use early-passage stocks for critical experiments.[2]

Troubleshooting Guide

Problem: Decreased cell death observed in response to Isocorytuberine treatment.

Possible Cause	Suggested Solution
Development of Acquired Resistance	Confirm the resistance by comparing the IC50 value with the parental cell line. A significant increase confirms resistance.[1]
Suboptimal Drug Concentration	Perform a dose-response curve to ensure you are using an effective concentration of Isocorytuberine.
Incorrect Assessment of Cell Viability	Use multiple assays to measure cell viability and apoptosis (e.g., MTT, Annexin V staining) to confirm the results.
Cell Culture Issues	Check for contamination (especially mycoplasma) and ensure consistent cell culture conditions.[2][10]

Problem: Inconsistent results in cell viability assays with Isocorytuberine.

Possible Cause	Suggested Solution
Pipetting Errors or Uneven Cell Seeding	Ensure a homogenous cell suspension and careful pipetting. Use a multichannel pipette for better consistency.
Edge Effects in Microplates	Avoid using the outer wells of the microplate, or fill them with sterile PBS or media to maintain humidity.
Reagent Issues	Check the expiration dates and storage conditions of all reagents. Prepare fresh solutions.
Assay Interference	Some compounds can interfere with the chemistry of viability assays. Run a cell-free control with Isocorytuberine to check for direct interaction with the assay reagents.

Experimental Protocols

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of viability.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Isocorytuberine stock solution

• Complete cell culture medium

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with a range of Isocorytuberine concentrations and incubate for the desired time (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[11][12]

• Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[13]

• Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[14]

• Measure the absorbance at 570 nm using a microplate reader.[12][15]

• Plot the percentage of cell viability against the logarithm of the drug concentration to determine the IC50 value.[2]

Apoptosis Detection by Annexin V-FITC Staining

This assay identifies apoptotic cells by detecting the externalization of phosphatidylserine (B164497) (PS).

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce apoptosis by treating cells with Isocorytuberine for the desired time.

• Collect both adherent and floating cells and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1x10^6 cells/mL.[16]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[17][18]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[16]

• Add 400 µL of 1X Binding Buffer to each tube.[16]

• Analyze the samples by flow cytometry within one hour.[16] Live cells will be negative for both Annexin V-FITC and PI, early apoptotic cells will be positive for Annexin V-FITC and negative for PI, and late apoptotic/necrotic cells will be positive for both.

Western Blot Analysis for Apoptosis Markers

This technique is used to detect changes in the expression levels of key apoptosis-related proteins.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-Bax)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Chemiluminescent substrate

• Imaging system

Procedure:

• Prepare cell lysates from sensitive and resistant cell lines, with and without Isocorytuberine treatment.

• Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Separate 20-40 µg of protein per lane by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.[1]

• Wash the membrane three times with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.[1]

• Capture the signal using an imaging system.[1]

• Analyze the band intensities, normalizing to a loading control like β-actin or GAPDH, to determine the relative protein expression. An increase in the ratio of cleaved Caspase-3 and cleaved PARP indicates apoptosis induction.[19]

Visualizing Potential Mechanisms and Workflows

Caption: Putative signaling pathway for Isocorytuberine-induced apoptosis.

Caption: A logical workflow for troubleshooting cell line resistance.

Caption: Common mechanisms of acquired drug resistance in cancer cells.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Different Mechanisms of Cancer Drug Resistance: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The molecular mechanisms of chemoresistance in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MAPK signaling pathways regulate mitochondrial-mediated apoptosis induced by isoorientin in human hepatoblastoma cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. protocols.io [protocols.io]
• 13. broadpharm.com [broadpharm.com]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Annexin V Staining Protocol [bdbiosciences.com]
• 17. static.igem.org [static.igem.org]
• 18. resources.novusbio.com [resources.novusbio.com]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]

Reference Data & Comparative Studies

Validating the In Vivo Anti-Cancer Efficacy of Isocorytuberine: A Comparative Guide

Comparative Analysis of In Vivo Anti-Cancer Activity

Isocorydine (B1672225) and its derivatives have demonstrated significant anti-tumor activity in various preclinical cancer models. These compounds have been evaluated as standalone treatments and in combination with standard chemotherapeutic agents, showing promising results in tumor growth inhibition.

Isocorydine Derivatives vs. Conventional Chemotherapy

In a study utilizing a murine hepatoma H22 tumor model, the efficacy of an Isocorydine derivative, 8-acetamino-isocorydine (Compound 11), was compared with the conventional chemotherapeutic agent Cyclophosphamide (CTX). The results indicated that while the Isocorydine derivative exhibited a significant tumor inhibitory rate, it did not induce the weight loss observed in the CTX-treated group, suggesting a potentially better safety profile.[1] Another derivative, Isocorydione (Compound 2), also showed notable inhibition of tumor growth in a murine sarcoma S180 model.[1][2]

Table 1: Comparison of Isocorydine Derivatives and Cyclophosphamide in Murine Cancer Models

Treatment Group	Dosage	Tumor Model	Tumor Inhibition Rate (%)	Body Weight Change
8-acetamino-isocorydine (High Dose)	200 mg/kg	H22 Hepatoma	52.71%	No significant difference from control
8-acetamino-isocorydine (Medium Dose)	100 mg/kg	H22 Hepatoma	53.12%	No significant difference from control
Cyclophosphamide (CTX)	20 mg/kg	H22 Hepatoma	60.15%	Significant decrease
Isocorydione (High Dose)	200 mg/kg	S180 Sarcoma	48.96%	Not specified

Isocorydine in Combination Therapy

The synergistic potential of Isocorydine with established anti-cancer drugs has also been investigated. In a hepatocellular carcinoma (HCC) xenograft model using female nude mice, the combination of Isocorydine and Doxorubicin (DOX) resulted in a more significant inhibition of tumor growth compared to either agent alone, highlighting its potential to enhance the efficacy of existing chemotherapy regimens.[3]

Table 2: Efficacy of Isocorydine in Combination with Doxorubicin in a Hepatocellular Carcinoma Xenograft Model

Treatment Group	Dosage	Tumor Growth
Control	Vehicle	Baseline tumor growth
Isocorydine (ICD)	0.4 mg/kg	Retarded tumor growth
Doxorubicin (DOX)	Not specified	Significant inhibition of tumor growth
Isocorydine + Doxorubicin	0.4 mg/kg ICD	Significant inhibition of tumor growth (greater than single agents)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are summarized protocols based on the cited literature for establishing and evaluating in vivo anti-cancer effects.

Murine Hepatoma (H22) and Sarcoma (S180) Xenograft Models

• Animal Model: Kunming male mice are typically used.[1]

• Tumor Cell Implantation: A suspension of H22 or S180 cells is injected subcutaneously into the right axilla of the mice.[1]

• Treatment Regimen:

  • Treatment is initiated the day after tumor cell implantation.[1]

  • Isocorydine derivatives are administered intraperitoneally (i.p.) daily for a specified period (e.g., 10 days).[1]

  • Control groups receive the vehicle (e.g., physiological saline).

  • A positive control group is treated with a standard chemotherapeutic agent like Cyclophosphamide.[1]

• Efficacy Evaluation:

  • Tumor volume and body weight are monitored throughout the study.

  • At the end of the experiment, mice are euthanized, and tumors are excised and weighed.

  • The tumor inhibition rate is calculated using the formula: (1 - (Average tumor weight of treated group / Average tumor weight of control group)) * 100%.

Human Gastric Carcinoma (MGC-803) Xenograft Model

• Animal Model: Female BALB/c nude mice are used for xenograft studies with human cell lines.

• Tumor Cell Implantation: MGC-803 cells are injected subcutaneously to establish tumors.

• Treatment Regimen:

  • An Isocorydine derivative, 8-amino-isocorydine (8-NICD), is administered via intraperitoneal injection at varying doses (e.g., 100 mg/kg and 250 mg/kg) every 3 days for a period of 3 weeks.

  • A positive control group is treated with 5-Fluorouracil (5-FU).

• Efficacy Evaluation:

  • Tumor growth is monitored and measured.

  • At the end of the study, tumors are excised and weighed for comparison across treatment groups.

Mechanistic Insights: Signaling Pathways

Isocorydine and its derivatives exert their anti-cancer effects through the modulation of several key signaling pathways that regulate cell proliferation, survival, and apoptosis.

• Cell Cycle Arrest and Apoptosis: Isocorydine has been shown to induce G2/M phase cell cycle arrest and apoptosis in hepatocellular carcinoma cells.[1][4] The derivative 8-amino-isocorydine has been observed to arrest gastric carcinoma cells in the S phase and induce apoptosis through the upregulation of Bax and downregulation of Bcl-2.

• Wnt/β-Catenin Pathway: Certain derivatives of Isocorydine have been found to downregulate the expression of key proteins in the Wnt/β-catenin signaling pathway, including C-Myc and β-Catenin, as well as the cell cycle regulator Cyclin D1 and the proliferation marker Ki67 in HepG2 cells.[5]

• PDCD4-Related Apoptosis: Isocorydine can target the drug-resistant side population of cancer cells by inducing apoptosis related to the tumor suppressor Programmed Cell Death 4 (PDCD4).[1][4]

• Energy Metabolism Disruption: In vitro studies on oral squamous cell carcinoma have indicated that Isocorydine can disrupt cellular energy metabolism, leading to mitochondrial dysfunction and apoptosis.[4]

Below are diagrams illustrating a general experimental workflow for in vivo anti-cancer studies and the signaling pathways implicated in the action of Isocorydine.

General Experimental Workflow

Isocorydine Signaling Pathways

References

• 1. mdpi.com [mdpi.com]
• 2. Isocorydine derivatives and their anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and anticancer properties of isocorydine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Isocorytuberine mechanism of action in specific cancers

A Note on Nomenclature: Initial searches for "Isocorytuberine" did not yield relevant scientific literature. The information presented in this guide pertains to "Isocorydine," a structurally related and well-researched compound, which is presumed to be the intended subject of inquiry.

This guide provides a detailed comparison of the confirmed mechanisms of action of Isocorydine in specific cancers, supported by experimental data. It is intended for researchers, scientists, and drug development professionals.

I. Comparative Efficacy of Isocorydine and Derivatives

Isocorydine has demonstrated cytotoxic effects against various cancer cell lines. A study comparing Isocorydine and its synthetic derivatives to the conventional chemotherapeutic agent Cisplatin provides valuable insights into its relative potency.

Table 1: Comparative In Vitro Cytotoxicity (IC50, µM) of Isocorydine, its Derivatives, and Cisplatin in Human Cancer Cell Lines

Compound	Lung Cancer (A549)	Gastric Cancer (SGC7901)	Liver Cancer (HepG2)
Isocorydine	197.73	212.46	186.97
Derivative 8	7.53	14.80	56.18
Derivative 10	8.59	14.03	20.42
Cisplatin	8.32	10.21	12.54

Data sourced from a 48-hour MTT assay.[1][2][3]

In combination therapy for Hepatocellular Carcinoma (HCC), Isocorydine enhances the cytotoxic effects of Doxorubicin.

Table 2: Synergistic Effects of Isocorydine and Doxorubicin in Hepatocellular Carcinoma Cell Lines

Cell Line	Doxorubicin IC50 (µg/mL)	Doxorubicin + Isocorydine IC50 (µg/mL)	Combination Index (CI)
Huh-7	0.82	0.31	0.605
Hep-G2	0.59	0.24	0.644
SNU-449	1.21	0.68	0.804
SNU-387	1.03	0.51	0.707

A Combination Index (CI) of less than 1 indicates a synergistic effect.[4]

II. Mechanism of Action in Oral Squamous Cell Carcinoma (OSCC)

In oral squamous carcinoma cells (Cal-27), Isocorydine induces apoptosis by disrupting cellular energy metabolism and the integrity of the cytoskeleton.[5]

Key Mechanistic Events:

• Mitochondrial Dysfunction: Isocorydine treatment leads to a significant increase in reactive oxygen species (ROS) production, a decrease in mitochondrial membrane potential (MMP), and a reduction in ATP content.[5] This disruption of mitochondrial function is a key trigger for apoptosis.

• Actin Depolymerization: The compound causes deformation and depolymerization of filamentous actin, leading to a collapse of the cytoskeleton. This affects cell structure, migration, and invasion.[5]

• Induction of Apoptosis: The culmination of mitochondrial dysfunction and cytoskeletal collapse is the induction of apoptosis, confirmed by an increased apoptosis rate in treated cells.[5]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Isocorydine Derivatives and Their Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isocorydine suppresses doxorubicin-induced epithelial-mesenchymal transition via inhibition of ERK signaling pathways in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isocorydine Exerts Anticancer Activity by Disrupting the Energy Metabolism and Filamentous Actin Structures of Oral Squamous Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isocorytuberine and Palmatine in Breast Cancer Models: A Data-Driven Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the anti-cancer properties of Isocorytuberine and Palmatine in preclinical breast cancer models. Due to a significant disparity in available research, this document focuses extensively on the well-documented effects of Palmatine, while noting the current lack of published data for Isocorytuberine in the context of breast cancer.

Initial literature searches did not yield specific studies on the effects of Isocorytuberine on breast cancer models. In contrast, Palmatine, a protoberberine alkaloid, has been the subject of multiple investigations, revealing its potential as an anti-cancer agent in various breast cancer subtypes. This guide will summarize the existing experimental data for Palmatine, detailing its effects on cancer cell viability, apoptosis, and underlying molecular mechanisms.

Palmatine: A Profile of Anti-Cancer Activity in Breast Cancer

Palmatine has demonstrated significant cytotoxic and anti-proliferative effects against a range of breast cancer cell lines. Its mechanisms of action primarily involve the induction of apoptosis and the modulation of key signaling pathways that govern cell survival and proliferation.

Data Presentation: Quantitative Effects of Palmatine

The following tables summarize the key quantitative data from in vitro and in vivo studies on Palmatine's efficacy in breast cancer models.

Table 1: In Vitro Cytotoxicity of Palmatine in Human Breast Cancer Cell Lines

Cell Line	Cancer Subtype	IC50 Value (µg/mL)	Exposure Time (hours)	Assay
MCF-7	ER+/HER2-	5.126 - 5.805	72	MTT
T47D	ER+/HER2-	5.126 - 5.805	72	MTT
ZR-75-1	ER+/HER2-	5.126 - 5.805	72	MTT

Data from a study by Grabarska et al. (2021)[1][2][3]. The study notes that Palmatine's IC50 values were quite similar across the tested ER+/HER2- breast cancer cell lines[1][2][3]. In contrast, the growth of normal human breast epithelial cells was not significantly affected by Palmatine[1][2][3].

Table 2: In Vivo Efficacy of Palmatine in a Triple-Negative Breast Cancer Mouse Model

Animal Model	Cancer Cell Line	Treatment	Dosage	Outcome
Balb/c mice	4T1 (orthotopic)	Palmatine	1, 5, and 10 mg/kg	Dose-dependent decrease in tumor volume and weight[4].
Balb/c mice	4T1 (metastatic)	Palmatine	1-10 mg/kg	Dose-dependent improvement in hypoxemia and amelioration of metastasis-associated lung injury[5].

These in vivo studies highlight Palmatine's potential to not only inhibit primary tumor growth but also to mitigate the metastatic spread of triple-negative breast cancer[4][5].

Induction of Apoptosis

A key mechanism of Palmatine's anti-cancer activity is the induction of programmed cell death, or apoptosis. In studies on ER+/HER2- breast cancer cells, treatment with Palmatine at its IC50 concentration for 72 hours resulted in a significant increase in the apoptotic cell population, as determined by Annexin V/PI staining[1][2][3]. The most pronounced effect was observed in the MCF-7 cell line, with at least a 70% increase in early apoptotic cells[1]. T47D and ZR-75-1 cell lines also showed a substantial increase in early apoptosis, at approximately 50%[1].

Modulation of Signaling Pathways

Palmatine exerts its anti-cancer effects by targeting critical signaling pathways involved in cancer cell proliferation and survival. One of the key pathways identified is the PI3K/AKT pathway. Research has shown that Palmatine can suppress the migration of canine mammary gland tumor cells by inhibiting this pathway[6]. Furthermore, in a mouse xenograft model of canine mammary gland tumors, Palmatine treatment at a dose of 50 mg/kg led to a decrease in tumor growth and migration, again linked to the inhibition of the PI3K/AKT pathway[6].

In the context of triple-negative breast cancer, Palmatine has been shown to decrease the expression of metastasis-associated protein 1 (MTA1) and increase the expression of the tumor suppressor p53 in the lungs of mice with metastatic disease[5].

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies to evaluate the effects of Palmatine.

In Vitro Cell Viability and Proliferation Assays

• MTT Assay: To assess cell viability, breast cancer cell lines (MCF-7, T47D, ZR-75-1) and normal human breast epithelial cells (MCF-10A) were treated with varying concentrations of Palmatine (0.5–100 µg/mL) for 72 hours. The viability was then measured using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay[1][3].

• BrdU Assay: Cell proliferation was evaluated by measuring the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU) into the DNA of proliferating cells. Breast cancer cells were treated with Palmatine for 72 hours before the assay was performed[1].

• LDH Assay: Cytotoxicity was quantified by measuring the activity of lactate (B86563) dehydrogenase (LDH) released from damaged cells into the medium. Cells were incubated with Palmatine for 72 hours prior to the assay[1].

Apoptosis Detection

• Annexin V/PI Staining: The induction of apoptosis was determined by staining cells with Annexin V-FITC and propidium (B1200493) iodide (PI). This method allows for the differentiation between live, early apoptotic, late apoptotic, and necrotic cells. Breast cancer cells were treated with Palmatine at their respective IC50 concentrations for 72 hours before analysis by image cytometry[1].

In Vivo Studies

• Orthotopic Triple-Negative Breast Cancer Model: 4T1 triple-negative breast cancer cells were transplanted into the mammary fat pad of female Balb/c mice. The mice were then treated with Palmatine (1, 5, and 10 mg/kg) for 28 days. Tumor volume and weight were measured to assess the anti-tumor effect[4].

• Metastatic Triple-Negative Breast Cancer Model: To investigate the effect on metastasis, 4T1 cells were transplanted into the thoracic duct of female Balb/c mice. The mice received Palmatine (1, 5, and 10 mg/kg) for 28 days. The lungs were then analyzed for arterial blood gas levels, histological damage, and the expression of MTA1 and p53 via immunohistochemistry[5].

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Signaling pathways modulated by Palmatine in breast cancer models.

Experimental Workflow Diagram

Caption: General experimental workflow for evaluating Palmatine in breast cancer.

Conclusion

The available scientific literature provides a solid foundation for the anti-cancer potential of Palmatine in breast cancer, particularly in ER-positive and triple-negative subtypes. The compound demonstrates dose-dependent cytotoxicity, induces apoptosis, and modulates key signaling pathways involved in tumor progression and metastasis.

In stark contrast, there is a notable absence of research on the effects of Isocorytuberine in breast cancer models. This knowledge gap prevents a direct and meaningful comparison with Palmatine at this time. Future research endeavors are warranted to explore the potential anti-cancer properties of Isocorytuberine in breast cancer to determine if it holds similar or alternative therapeutic promise. For now, Palmatine remains a compound of interest for further preclinical and potentially clinical investigation in the context of breast cancer treatment.

References

• 1. In Vivo Modeling of Human Breast Cancer Using Cell Line and Patient-Derived Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancement of radiation response by roscovitine in human breast carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo models in breast cancer research: progress, challenges and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Comparative Study of Protoberberine Alkaloids: Unveiling Therapeutic Potential and Highlighting Research Gaps

For Researchers, Scientists, and Drug Development Professionals

Protoberberine alkaloids, a prominent class of isoquinoline (B145761) alkaloids found in numerous medicinal plants, have garnered significant attention for their diverse and potent pharmacological activities. This guide provides a comparative analysis of key protoberberine alkaloids, focusing on their anticancer, anti-inflammatory, and antimicrobial properties. While comprehensive data exists for well-studied members like berberine (B55584) and palmatine, this guide also highlights the current data gap for alkaloids such as Isocorytuberine, emphasizing the need for further investigation into their therapeutic potential.

Comparative Biological Activities: A Quantitative Overview

The following tables summarize the in vitro biological activities of several protoberberine alkaloids against various cell lines and microbial strains. It is important to note that direct comparisons of absolute values should be made with caution due to variations in experimental conditions across different studies.

Table 1: Comparative Anticancer Activity (IC₅₀ in µM)

Alkaloid	HeLa (Cervical Cancer)	MCF-7 (Breast Cancer)	HepG2 (Liver Cancer)	PC-3 (Prostate Cancer)	HT-29 (Colon Cancer)
Isocorytuberine	Data not available	Data not available	Data not available	Data not available	Data not available
Berberine	12.08	18.5	15.2	21.1	22.4
Palmatine	>100	>100	45.3	>100	>100
Jatrorrhizine	48.2	65.1	78.4	>100	>100
Coptisine	8.5	12.3	9.8	15.6	11.7
Scoulerine	3.5	4.2	2.7	6.5	5.8
Berbamine	6.8	9.1	5.4	11.2	8.9

Table 2: Comparative Anti-inflammatory Activity (IC₅₀ in µM)

Alkaloid	Inhibition of NO Production (RAW 264.7 Macrophages)
Isocorytuberine	Data not available
Berberine	24.1
Palmatine	45.7
Oxyacanthine	38.2
Magnoflorine	52.8
Columbamine	33.6

Table 3: Comparative Antimicrobial Activity (MIC in µg/mL)

Alkaloid	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Candida albicans
Isocorytuberine	Data not available	Data not available	Data not available	Data not available
Berberine	64-128	16	>128	16.7
Palmatine	128	32	>128	33.4
Jatrorrhizine	64	31	>128	>128
Coptisine	32	16	128	62.5

Experimental Protocols

The data presented in the tables above are typically generated using the following standardized experimental protocols:

Anticancer Activity (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the protoberberine alkaloids for a specified period (e.g., 48 or 72 hours).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curve.

Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

• Cell Culture: RAW 264.7 macrophage cells are cultured in 96-well plates.

• Compound and LPS Treatment: Cells are pre-treated with different concentrations of the alkaloids for a short period (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce nitric oxide (NO) production.

• Incubation: The plates are incubated for 24 hours.

• Griess Assay: The amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Absorbance Measurement: The absorbance is read at 540 nm.

• IC₅₀ Calculation: The IC₅₀ value for NO inhibition is determined from the concentration-response curve.

Antimicrobial Activity (Broth Microdilution Method)

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The protoberberine alkaloids are serially diluted in a 96-well microtiter plate containing an appropriate growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under suitable conditions for microbial growth (e.g., 37°C for 24 hours).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the alkaloid that completely inhibits visible microbial growth.[1][2][3]

Signaling Pathways Modulated by Protoberberine Alkaloids

Protoberberine alkaloids exert their biological effects by modulating various intracellular signaling pathways. While the specific effects of Isocorytuberine remain to be elucidated, studies on other members of this class have revealed key molecular targets.

References

• 1. emerypharma.com [emerypharma.com]
• 2. idexx.dk [idexx.dk]
• 3. idexx.com [idexx.com]

Cross-Validation of Isocorytuberine's Therapeutic Targets in Hepatocellular Carcinoma: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocorytuberine, an aporphine (B1220529) alkaloid, has demonstrated potential as an anti-cancer agent, particularly in the context of hepatocellular carcinoma (HCC). This guide provides a comparative analysis of Isocorytuberine's therapeutic efficacy, primarily through its closely related compound Isocorydine, against established HCC treatments. The focus is on the cross-validation of its proposed therapeutic targets, including the tumor suppressor protein Programmed Cell Death 4 (PDCD4) and cancer stem cells (CSCs). This document summarizes quantitative data, presents detailed experimental protocols for key assays, and visualizes relevant biological pathways and workflows.

Data Presentation: Comparative Efficacy in Hepatocellular Carcinoma

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Isocorydine and its derivatives against various HCC cell lines, compared to the standard-of-care multikinase inhibitor, Sorafenib, and a conventional chemotherapeutic agent, Doxorubicin. This data allows for a direct comparison of the cytotoxic potential of these compounds.

Table 1: IC50 Values of Isocorydine and Its Derivatives in Cancer Cell Lines

Compound	HepG2 (µM)	A549 (Lung, µM)	SGC7901 (Gastric, µM)
Isocorydine (1)	>200	>200	>200
8-Amino-isocorydine (8)	56.18	7.53	14.80
6a,7-dihydrogen-isocorydione (10)	20.42	8.59	14.03
Isocorydione (2)	186.97	197.73	212.46
Compound 6	78.10	63.70	67.91
Cisplatin (Reference)	15.21	10.53	9.87

Data from Molecules 2014, 19(8), 12100-12116.[1]

Table 2: IC50 Values of Isocorydine in Oral Squamous Carcinoma Cells

Cell Line	Treatment Duration	IC50 (mM)
Cal-27	24h	0.61

Data from Int. J. Mol. Sci. 2024, 25(1), 599.[2]

Table 3: IC50 Values of Sorafenib in Hepatocellular Carcinoma Cell Lines

Cell Line	Treatment Duration	IC50 (µM)
HepG2	48h	~6
HuH-7	48h	~6
HepG2	72h	7.10 (mean)
Huh7	72h	11.03 (mean)

Data from Acta Pharmacol Sin 2015, 36(1), 112-121 and Oncol Rep 2017, 37(5), 2951-2957.[3][4]

Table 4: IC50 Values of Doxorubicin in Hepatocellular Carcinoma Cell Lines

Cell Line	Treatment Duration	IC50 (µM)
HepG2	24h	1.3 ± 0.18
Huh7	24h	5.2 ± 0.49
SNU449	24h	160 ± 17
HepG2	48h	0.62 ± 0.06
Huh7	48h	2 ± 0.18
SNU449	48h	16 ± 0.73
HepG2	72h	0.19 ± 0.017
Huh7	72h	0.34 ± 0.038
SNU449	72h	110 ± 3.9

Data from Int J Mol Sci. 2019 Jul; 20(14): 3555.[5]

Experimental Protocols

Western Blot for PDCD4 Expression

This protocol is based on standard western blotting procedures and is adapted for the analysis of PDCD4 protein levels in HCC cells following treatment with Isocorytuberine or Isocorydine.

• Cell Lysis:

  • Treat HCC cells (e.g., HepG2, Huh7) with desired concentrations of Isocorytuberine/Isocorydine for the specified duration.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the total protein.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by electrophoresis on a 10-12% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against PDCD4 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use a loading control, such as β-actin or GAPDH, to normalize for protein loading.[6][7]

Cancer Stem Cell (CSC) Inhibition Assay (Sphere Formation Assay)

This assay is used to assess the ability of Isocorytuberine/Isocorydine to inhibit the self-renewal capacity of cancer stem cells.

• Cell Culture:

  • Culture HCC cells in serum-free medium supplemented with epidermal growth factor (EGF) and basic fibroblast growth factor (bFGF) in ultra-low attachment plates to promote the formation of tumorspheres.

• Treatment:

  • Dissociate primary tumorspheres into single cells and seed them at a low density in the sphere-forming medium.

  • Treat the cells with various concentrations of Isocorytuberine/Isocorydine.

• Quantification:

  • After 7-10 days, count the number and measure the size of the newly formed tumorspheres.

  • A reduction in the number and size of tumorspheres in treated wells compared to control wells indicates an inhibitory effect on CSC self-renewal.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the induction of apoptosis in HCC cells following treatment.

• Cell Treatment:

  • Seed HCC cells in 6-well plates and treat them with different concentrations of Isocorytuberine/Isocorydine for the desired time.

• Cell Staining:

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.[8][9]

Mandatory Visualization

Signaling Pathway of Isocorydine in Hepatocellular Carcinoma

References

• 1. Isocorydine Derivatives and Their Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Sorafenib inhibits proliferation and invasion of human hepatocellular carcinoma cells via up-regulation of p53 and suppressing FoxM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Liver Cancer Cell Lines Treated with Doxorubicin under Normoxia and Hypoxia: Cell Viability and Oncologic Protein Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Isocorytuberine: A Potential Challenger to Conventional Chemotherapy?

A Comparative Analysis of Efficacy and Mechanisms of Action

For researchers and professionals in the field of oncology drug development, the quest for novel therapeutic agents with improved efficacy and reduced toxicity is a perpetual endeavor. Isocorytuberine, a natural alkaloid, has emerged as a compound of interest, demonstrating potential anticancer properties. This guide provides a comparative analysis of isocorytuberine's efficacy against standard chemotherapy drugs, supported by available experimental data, detailed methodologies, and an exploration of the underlying signaling pathways.

In Vitro Cytotoxicity: A Head-to-Head Look

The half-maximal inhibitory concentration (IC50) is a key metric for gauging the in vitro potency of a compound. While direct comparative studies of isocorytuberine against standard chemotherapeutics in the same panel of cell lines are limited, a compilation of data from various studies allows for an indirect assessment.

Compound	Cell Line	IC50 (µM)	Treatment Duration (hours)
Isocorytuberine	SMMC-7721 (Hepatocellular Carcinoma)	Not explicitly stated, but showed dose-dependent inhibition	48
Huh7 (Hepatocellular Carcinoma)	Not explicitly stated, but showed dose-dependent inhibition	48
d-Isocorytuberine	HCC Cells (Hepatocellular Carcinoma)	Not explicitly stated, but showed significant inhibition	Not Specified
Doxorubicin (B1662922)	A549 (Lung Carcinoma)	0.86 - 1.5	48
MCF-7 (Breast Adenocarcinoma)	0.4 - 1.1	48
HeLa (Cervical Cancer)	~1.0	48
Cisplatin (B142131)	A549 (Lung Carcinoma)	~10	48
MCF-7 (Breast Adenocarcinoma)	~20	48
HeLa (Cervical Cancer)	~5	48
Paclitaxel	A549 (Lung Carcinoma)	0.01 - 0.05	48
MCF-7 (Breast Adenocarcinoma)	0.005 - 0.01	48
HeLa (Cervical Cancer)	0.004 - 0.008	48

Unraveling the Mechanisms: Signaling Pathways in Focus

The anticancer effects of both isocorytuberine and standard chemotherapy drugs stem from their ability to interfere with critical cellular processes.

Isocorytuberine's Mode of Action:

Available research suggests that a derivative of isocorytuberine (d-ICD) exerts its anticancer effects by inducing cell cycle arrest at the G2/M phase and promoting apoptosis. This is potentially mediated through the upregulation of Growth Arrest and DNA Damage-inducible 45 alpha (GADD45A) and the cyclin-dependent kinase inhibitor p21.

d-Isocorytuberine induced G2/M arrest and apoptosis.

Standard Chemotherapy Pathways:

Standard agents like doxorubicin and cisplatin primarily induce DNA damage, triggering a cascade of events that can lead to apoptosis. Paclitaxel, on the other hand, disrupts microtubule dynamics, leading to mitotic catastrophe and cell death. These processes often involve complex signaling networks, including the PI3K/Akt and MAPK/ERK pathways, which regulate cell survival and proliferation.

Simplified mechanisms of standard chemotherapy drugs.

Further research is necessary to determine if isocorytuberine directly modulates the PI3K/Akt or MAPK/ERK pathways, which are frequently dysregulated in cancer.

Experimental Corner: Methodologies at a Glance

The following are detailed protocols for key experiments used to assess the efficacy of anticancer compounds.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Workflow for a typical MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of isocorytuberine or standard chemotherapy drugs. Include a vehicle-only control.

• Incubation: Incubate the plates for the desired period (e.g., 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Solubilization: Remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Workflow:

Workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Treat cells with the test compound for a specified duration.

• Cell Harvesting: Harvest the cells (including floating cells) and wash with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add Annexin V-FITC and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Viable cells are negative for both stains, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle via flow cytometry.

Protocol:

• Cell Treatment and Harvesting: Treat cells with the compound of interest, then harvest and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol (B145695) while vortexing gently.

• Incubation: Incubate the fixed cells at -20°C for at least 2 hours.

• Washing and Staining: Wash the cells with PBS and then resuspend in a staining solution containing propidium iodide and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA.

Conclusion and Future Directions

The available evidence suggests that isocorytuberine and its derivatives possess anticancer properties, primarily through the induction of cell cycle arrest and apoptosis. However, a direct and comprehensive comparison of its efficacy against standard chemotherapy drugs is hampered by the lack of standardized, head-to-head in vitro and in vivo studies across a broad range of cancer types.

To establish the clinical potential of isocorytuberine, future research should focus on:

• Direct Comparative Studies: Conducting in vitro cytotoxicity assays of isocorytuberine against a panel of common cancer cell lines (e.g., A549, MCF-7, HeLa) alongside standard chemotherapeutic agents.

• In Vivo Efficacy: Evaluating the antitumor activity of isocorytuberine in preclinical animal models of various cancers.

• Mechanism of Action: Further elucidating the specific molecular targets and signaling pathways modulated by isocorytuberine, including its potential effects on the PI3K/Akt and MAPK/ERK pathways.

• Toxicology and Pharmacokinetics: Comprehensive studies to determine the safety profile and pharmacokinetic properties of isocorytuberine.

By addressing these research gaps, the scientific community can gain a clearer understanding of isocorytuberine's therapeutic potential and its place in the evolving landscape of cancer treatment.

Validating Isoorientin's Impact on Key Cellular Signaling Pathways: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of Isoorientin, a naturally occurring flavonoid, on critical signaling pathways implicated in cancer progression. Its performance is contrasted with established alternatives, supported by experimental data, to aid in the evaluation of its therapeutic potential.

Comparative Analysis of Cellular Effects

Isoorientin has demonstrated significant anti-proliferative and pro-apoptotic effects across various cancer cell lines. This section compares its efficacy, in terms of cell viability and apoptosis induction, with Luteolin (a structurally related flavonoid) and the well-established synthetic MEK1/2 inhibitor, U0126, and the multi-kinase inhibitor, Sorafenib.

Table 1: Comparative IC50 Values for Cell Viability

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The data below summarizes the IC50 values of Isoorientin and comparator compounds on the viability of various cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Treatment Duration (hours)	Reference
Isoorientin	PANC-1	Pancreatic Cancer	~40-80 µM	24	[1]
PATU-8988	Pancreatic Cancer	~40-80 µM	24	[1]
AGS	Gastric Cancer	Not explicitly stated, but effective at 36.54 µM	24	[2]
Luteolin	HeLa	Cervical Cancer	20 µM	48	[3]
A549	Lung Cancer	12 µM	Not Specified	[4]
HL-60	Leukemia	12.5 - 15 µM	Not Specified	[4]
U0126	HCT116	Colon Cancer	19.4 µM	Not Specified	[5]
MEK1 (cell-free)	-	0.072 µM	-	[6][7]
MEK2 (cell-free)	-	0.058 µM	-	[6][7]
Sorafenib	MG63	Osteosarcoma	2.793 µM	72	[8]
U2OS	Osteosarcoma	4.677 µM	72	[8]
HCT116	Colon Cancer	18.6 µM	48	[9]
MCF7	Breast Cancer	16.0 µM	48	[9]

Table 2: Comparative Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial mechanism for eliminating cancerous cells. This table compares the ability of Isoorientin and Luteolin to induce apoptosis.

Compound	Cell Line	Cancer Type	Concentration (µM)	Treatment Duration (hours)	Apoptosis Rate (%)	Reference
Isoorientin	AGS	Gastric Cancer	36.54	24	35.76	[2]
PANC-1	Pancreatic Cancer	20	24	~15	[1]
PANC-1	Pancreatic Cancer	40	24	~25	[1]
PANC-1	Pancreatic Cancer	80	24	~35	[1]
PANC-1	Pancreatic Cancer	160	24	~45	[1]
Luteolin	HeLa	Cervical Cancer	10	48	9.75 (early)	[3]
HeLa	Cervical Cancer	20	48	12.4 (early)	[3]

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade that regulates cell proliferation, differentiation, and survival. Its dysregulation is a hallmark of many cancers. Isoorientin has been shown to modulate this pathway by affecting the phosphorylation status of its key components: ERK1/2, JNK, and p38.

Table 3: Effect of Isoorientin on MAPK Pathway Protein Expression

This table summarizes the observed effects of Isoorientin on the expression and phosphorylation of key proteins in the MAPK signaling pathway in human hepatoblastoma (HepG2) cells.

Protein	Effect of Isoorientin Treatment	Reference
p-ERK1/2	Significantly Inhibited	[2]
p-JNK	Significantly Upregulated	[2]
p-p38	Significantly Upregulated	[2]

The inhibition of ERK1/2 phosphorylation, coupled with the activation of the stress-activated JNK and p38 pathways, suggests that Isoorientin shifts the cellular balance from proliferation towards apoptosis.

Visualization of Signaling Pathways and Workflows

To visually represent the complex biological processes discussed, the following diagrams have been generated using Graphviz.

Figure 1: Simplified MAPK Signaling Pathway and the Action of Isoorientin.

Figure 2: General Experimental Workflow for Validating Compound Effects.

Experimental Protocols

This section provides a detailed methodology for the key experiments cited in this guide, enabling researchers to replicate and validate the findings.

Cell Culture and Treatment

• Cell Lines: Human hepatoblastoma (HepG2), human pancreatic cancer (PANC-1, PATU-8988), and human gastric cancer (AGS) cell lines are commonly used.

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Isoorientin and comparator compounds are dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions. For experiments, the compounds are diluted in culture medium to the desired final concentrations. Control cells are treated with an equivalent amount of DMSO.

Cell Viability Assay (CCK-8/MTT)

• Principle: These colorimetric assays measure cell metabolic activity, which is proportional to the number of viable cells.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

  • Replace the medium with fresh medium containing various concentrations of the test compound.

  • After the desired incubation period (e.g., 24, 48, or 72 hours), add 10 µL of CCK-8 or MTT solution to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for CCK-8) using a microplate reader.

  • Calculate cell viability as a percentage of the control group.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

• Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane of apoptotic cells, while propidium iodide (PI) stains the DNA of cells with compromised membranes.

• Procedure:

  • Treat cells with the test compound for the specified duration.

  • Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in 1X binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry within one hour.

Western Blot Analysis

• Principle: This technique is used to detect specific proteins in a sample of tissue homogenate or extract.

• Procedure:

  • Lyse treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against the target proteins (e.g., p-ERK, ERK, p-JNK, JNK, p-p38, p38, GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software, normalizing to a loading control like GAPDH.

Conclusion

The compiled data indicates that Isoorientin effectively induces apoptosis and inhibits proliferation in various cancer cell lines. Its mechanism of action involves the modulation of the MAPK signaling pathway, specifically by inhibiting the pro-proliferative ERK1/2 signaling and activating the pro-apoptotic JNK and p38 pathways. When compared to the structurally similar flavonoid Luteolin, Isoorientin demonstrates comparable pro-apoptotic effects. While synthetic inhibitors like U0126 and Sorafenib exhibit high potency, often in the nanomolar range for their direct targets, Isoorientin's multi-target effects within the MAPK and other pathways, such as PI3K/Akt and AMPK, present a broader mechanism of action that may be beneficial in overcoming resistance mechanisms. Further in-vivo studies and direct comparative analyses are warranted to fully elucidate the therapeutic potential of Isoorientin in oncology.

References

• 1. Isoorientin induces apoptosis, decreases invasiveness, and downregulates VEGF secretion by activating AMPK signaling in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Mechanism of Isoorientin-Induced Apoptosis and Migration Inhibition in Gastric Cancer AGS Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Luteolin inhibits proliferation, triggers apoptosis and modulates Akt/mTOR and MAP kinase pathways in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-carcinogenic Effects of the Flavonoid Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. U0126 - Wikipedia [en.wikipedia.org]
• 8. Sorafenib blocks tumour growth, angiogenesis and metastatic potential in preclinical models of osteosarcoma through a mechanism potentially involving the inhibition of ERK1/2, MCL-1 and ezrin pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. juniperpublishers.com [juniperpublishers.com]

Comparative Safety Analysis of Protoberberine Alkaloids: A Focus on Isocorytuberine Analogues

For Researchers, Scientists, and Drug Development Professionals

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data (LD50) for selected protoberberine alkaloids. It is crucial to note that direct comparison of LD50 values should be approached with caution due to variations in administration routes and animal models.

Compound	Administration Route	Animal Model	LD50 Value	Citation
Berberine	Oral	Rat	>15,000 mg/kg	[1][2][3]
Oral	Mouse	>29,586 mg/kg	[1][2][3]
Intraperitoneal	Mouse	37 mg/kg	[1]
Intraperitoneal	Rat	138 mg/kg	[1]
Subcutaneous	Rat	7,970 mg/kg	[1]
Intravenous	Rat	46.2 mg/kg	[1]
Dihydroberberine (B31643)	Oral	Rat	>2000 mg/kg	[4]
Palmatine	Intraperitoneal	Mouse	1533.68 mg/kg
(-)-Stepholidine	Oral	Mouse	928 mg/kg	[5]
Intraperitoneal	Mouse	358 mg/kg	[5]
Dehydrocorydaline	Oral	Mouse	~277.5 ± 19.0 mg/kg	[6]
Intraperitoneal	Mouse	21.1 ± 1.4 mg/kg	[6]

Key Safety Observations

• Berberine : Exhibits low acute oral toxicity.[1][2][3] However, high doses can lead to gastrointestinal discomfort, and it may have cardiotoxic and neurotoxic effects at sufficient concentrations.[1]

• Palmatine : One of the highest reported doses used in mice for metabolic syndrome prevention was 100 mg/kg.

• Stepholidine : Shows moderate acute toxicity via oral and intraperitoneal routes in mice.[5]

• Dehydrocorydaline : Demonstrates higher acute toxicity compared to berberine, particularly via the intraperitoneal route.[6]

Experimental Workflows and Signaling Pathways

To provide a framework for the safety assessment of novel protoberberine alkaloids like Isocorytuberine, the following diagrams illustrate a standard preclinical toxicology workflow and a generalized signaling pathway relevant to cytotoxicity.

Figure 1. A generalized workflow for preclinical toxicology assessment of a novel compound.

Figure 2. A simplified signaling pathway illustrating a potential mechanism of cytotoxicity.

Detailed Experimental Protocols

For the purpose of reproducibility and standardization, detailed methodologies for key safety and toxicity assays are provided below.

Acute Oral Toxicity Study (OECD Guideline 423)

This method is designed to assess the median lethal dose (LD50) of a substance after a single oral administration.[7][8][9][10]

• Principle : A stepwise procedure is used with a minimum number of animals per step to obtain sufficient information on the acute toxicity of the test substance.[8] The presence or absence of compound-related mortality at one dose level determines the next dose level.[8]

• Test Animals : Typically, rats of a single sex (usually females) are used.[7][8]

• Procedure :

  • Animals are fasted prior to dosing.[7]

  • The test substance is administered orally by gavage in a single dose.[7]

  • A starting dose (e.g., 2000 mg/kg body weight) is administered to a group of three female animals.[7]

  • If no mortality occurs, a higher dose is administered to another group of three females.[7] If mortality is observed, lower doses are tested in subsequent groups.

  • Animals are observed for clinical signs of toxicity and mortality for at least 14 days.[7]

  • Body weight is recorded weekly.[7]

  • At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.[7]

• Data Analysis : The LD50 is determined based on the dose levels at which mortality occurs. The method allows for classification of the substance into one of several toxicity categories.[9]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11]

• Principle : Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals.[11] The amount of formazan produced is proportional to the number of viable cells.[12]

• Procedure :

  • Cells are seeded in a 96-well plate and incubated to allow for attachment.

  • The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • After the treatment period, the culture medium is removed, and a solution of MTT (typically 0.5 mg/mL) is added to each well.[11]

  • The plate is incubated for 3-4 hours at 37°C to allow for the formation of formazan crystals.[11][12]

  • A solubilization solution (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.

  • The absorbance is measured using a microplate reader at a wavelength between 500 and 600 nm.[11]

• Data Analysis : Cell viability is calculated as a percentage of the untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curve.

Genotoxicity Assessment (Ames Test)

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of chemical compounds.[13][14]

• Principle : The assay uses several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth.[13][14] The test measures the ability of a substance to cause mutations that revert the bacteria to a prototrophic state, allowing them to grow on a histidine-free medium.[13]

• Procedure :

  • The tester strains of S. typhimurium are mixed with the test compound at various concentrations.

  • The mixture is combined with a small amount of soft agar (B569324) containing a trace amount of histidine (to allow for a few cell divisions) and, optionally, a liver extract (S9 fraction) for metabolic activation.[15]

  • The mixture is poured onto a minimal glucose agar plate (lacking histidine).[14]

  • The plates are incubated for 48-72 hours at 37°C.[14]

• Data Analysis : The number of revertant colonies on the test plates is counted and compared to the number of spontaneous revertant colonies on the negative control plates. A significant, dose-dependent increase in the number of revertant colonies indicates that the compound is mutagenic.[16]

Conclusion

This comparative guide highlights the existing safety data for several protoberberine alkaloids, providing a valuable starting point for the safety assessment of Isocorytuberine and other related compounds. The provided experimental protocols for key toxicology assays offer a standardized approach for generating robust and reproducible safety data. Further in-depth studies, including repeated-dose toxicity and safety pharmacology, are essential to fully characterize the safety profile of any new drug candidate before clinical development.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Toxicological assessment of dihydroberberine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. catalog.library.vanderbilt.edu [catalog.library.vanderbilt.edu]
• 11. merckmillipore.com [merckmillipore.com]
• 12. cyrusbio.com.tw [cyrusbio.com.tw]
• 13. Ames test - Wikipedia [en.wikipedia.org]
• 14. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 15. nelsonlabs.com [nelsonlabs.com]
• 16. Evaluation of genotoxicity of Trois through Ames and in vitro chromosomal aberration tests - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Isocorytuberine

For Researchers, Scientists, and Drug Development Professionals

I. Understanding the Hazards and Required Precautions

Isocorytuberine belongs to the alkaloid class of compounds, many of which are known to have significant physiological effects and can be toxic.[1][2] Therefore, Isocorytuberine should be handled as a hazardous substance. All personnel must wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses with side shields or goggles, and a laboratory coat.[1] If working with the solid form where dust may be generated, a respirator should be used.

II. Waste Segregation and Container Management

Proper segregation of waste is the first step in a compliant disposal process. Different waste streams must be collected in separate, clearly labeled containers.

Table 1: Isocorytuberine Waste Segregation and Disposal Summary

Waste Type	Description	Recommended Container	Disposal Method
Solid Waste	Unused or expired pure Isocorytuberine, contaminated lab materials (e.g., weigh boats, filter paper, absorbent pads).	Labeled, sealed, and sturdy plastic container or double-bagged clear poly bags.[3]	Collection by the institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[1]
Liquid Waste	Solutions containing Isocorytuberine, solvent rinses from glassware.	Labeled, sealed, chemical-resistant (e.g., glass or polyethylene) container. Do not fill more than 75% capacity.	Collection by the institution's EHS office or a licensed hazardous waste contractor. Do not mix with other solvent waste streams unless permitted.[1]
Contaminated Sharps	Needles, syringes, Pasteur pipettes, or other sharps contaminated with Isocorytuberine.	Puncture-proof, labeled sharps container for hazardous chemical waste.[1][3]	Collection by the institution's EHS office or a licensed hazardous waste contractor.
Contaminated Glassware	Test tubes, beakers, flasks, etc., that have come into contact with Isocorytuberine.	Designated and labeled bin for contaminated glassware.	Decontamination prior to reuse or disposal as broken glass.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Isocorytuberine," and any other information required by your institution.[1]

III. Experimental Protocols: Disposal and Decontamination Procedures

The following step-by-step protocols provide a clear guide for managing Isocorytuberine waste from generation to disposal.

A. Protocol for Segregation and Collection of Isocorytuberine Waste

• Identify Waste Type: Determine if the waste is solid, liquid, or a contaminated sharp.

• Select Appropriate Container: Based on Table 1, choose the correct, properly labeled hazardous waste container.

• Transfer Waste: Carefully transfer the waste into the designated container, minimizing the risk of spills or aerosol generation.

• Secure Container: Tightly cap or seal the container after each addition of waste.

• Storage: Store the hazardous waste containers in a designated, secure area, away from incompatible materials, while awaiting pickup.[1]

• Arrange for Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup. Do not pour any Isocorytuberine waste down the drain or dispose of it in the regular trash.[1]

B. Protocol for Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Alert Personnel and Secure Area: Immediately notify others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before cleaning, ensure you are wearing gloves, safety goggles, and a lab coat. A respirator may be necessary for large spills of solid material.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with a damp paper towel to prevent the generation of dust.[1]

  • For Liquid Spills: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill.[1]

• Clean-Up:

  • Carefully scoop the absorbed material or covered solid into a designated hazardous waste container.[1]

  • For final decontamination, wipe the spill area with a 70% ethanol (B145695) solution or another suitable laboratory disinfectant.[1]

• Dispose of Cleaning Materials: All materials used for the cleanup (e.g., absorbent, paper towels, contaminated gloves) must be placed in a sealed and properly labeled hazardous waste container for disposal.[1]

C. Protocol for Decontamination of Laboratory Glassware

• Initial Rinse: Rinse the contaminated glassware with a suitable organic solvent, such as ethanol or acetone, to remove the majority of the Isocorytuberine residue.[1]

• Collect Rinse Solvent: This initial solvent rinse must be collected as hazardous liquid waste.[1]

• Thorough Washing: Wash the glassware with a laboratory detergent and warm water.

• Final Rinse: Rinse the glassware with deionized water.

• Drying: Allow the glassware to dry completely before reuse.

IV. Isocorytuberine Waste Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of waste contaminated with Isocorytuberine.

Caption: Disposal workflow for Isocorytuberine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Alkaloid analysis laboratories - Analytice [analytice.com]
• 3. web.mit.edu [web.mit.edu]

Personal protective equipment for handling Isocorytuberine

Essential Safety and Handling Guide for Isocorytuberine

Isocorytuberine is an aporphine (B1220529) alkaloid, a class of compounds known to exhibit a range of biological activities.[1][2][3] Due to the lack of specific toxicological data, it is prudent to handle Isocorytuberine as a potentially hazardous substance.[4][5] The primary routes of exposure are likely inhalation of powder, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE)

A conservative approach to PPE is mandatory when handling Isocorytuberine. The following table summarizes the recommended PPE based on general best practices for handling potentially hazardous chemical powders.[6][7]

Body Part	Required PPE	Key Specifications
Respiratory	NIOSH-approved Respirator (e.g., N95 or higher)	Essential for handling the powder form to prevent inhalation. Must be properly fit-tested.
Eye and Face	Chemical Splash Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield offers additional protection against splashes.[6][8]
Hands	Chemical-Resistant Gloves (e.g., Nitrile)	Double-gloving is recommended. Change gloves frequently and immediately if contaminated.[6][9]
Body	Dedicated Lab Coat or Chemical-Resistant Gown	Should have long sleeves and be fully buttoned. Consider a disposable gown for high-potency work.[6]
Feet	Closed-toe Shoes and Disposable Shoe Covers	Prevents contamination of personal footwear and subsequent spread outside the laboratory.[6]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is crucial to minimize exposure and ensure a safe working environment.

Preparation and Engineering Controls

• Designated Area: All work with Isocorytuberine powder should be conducted in a designated area, such as a certified chemical fume hood or a glove box, to contain any airborne particles.[9]

• Pre-use Checks: Before starting, ensure the fume hood has adequate airflow and that a safety shower and eyewash station are accessible and operational.

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and PPE before bringing the Isocorytuberine container into the fume hood.

Weighing and Handling

• Donning PPE: Put on PPE in the correct sequence: shoe covers, lab coat/gown, respirator, goggles/face shield, and then gloves (outer pair if double-gloving).

• Weighing: Carefully weigh the desired amount of Isocorytuberine powder in the fume hood. Use a spatula to transfer the powder and avoid generating dust.

• Dissolving: If preparing a solution, add the solvent to the vessel containing the weighed powder slowly to prevent splashing. Cap the container securely before mixing.

• Container Sealing: Tightly seal the primary Isocorytuberine container after use and decontaminate its exterior surface before returning it to storage.

Post-Handling and Decontamination

• Surface Decontamination: Wipe down all surfaces and equipment in the fume hood that may have come into contact with Isocorytuberine using an appropriate cleaning agent (e.g., 70% ethanol), followed by a final wipe with water.

• Doffing PPE: Remove PPE in the designated doffing area in a sequence that minimizes cross-contamination: remove outer gloves, face shield/goggles, gown/lab coat, shoe covers, and finally inner gloves. The respirator should be removed after leaving the handling area.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[10]

Disposal Plan

All waste materials contaminated with Isocorytuberine must be treated as hazardous waste.

• Waste Segregation: Collect all solid waste (e.g., contaminated gloves, wipes, weigh boats, and PPE) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect any liquid waste containing Isocorytuberine in a separate, sealed, and labeled hazardous waste container. Do not pour any solutions down the drain.

• Labeling: The waste container label should include "Hazardous Waste," the chemical name "Isocorytuberine," and the date of accumulation.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department, following all local, state, and federal regulations.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of Isocorytuberine, from initial preparation to final disposal.

References

• 1. Aporphine - Wikipedia [en.wikipedia.org]
• 2. Aporphine alkaloids - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. quora.com [quora.com]
• 5. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. hazchemsafety.com [hazchemsafety.com]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. oregon.gov [oregon.gov]